Bis(2-cyanoethyl)phosphine

• CAS: 4023-49-8

Core Science & Biosynthesis

Introduction: Understanding the Reactivity of a Key Synthetic Intermediate

An In-Depth Technical Guide to the Stability and Storage of Bis(2-cyanoethyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

Bis(2-cyanoethyl)phosphine is a secondary phosphine that serves as a valuable intermediate in organic synthesis. Its structure, featuring a reactive phosphorus-hydrogen (P-H) bond and a lone pair of electrons on the phosphorus atom, dictates its utility and, critically, its stability profile. Unlike its tertiary analogue, Tris(2-cyanoethyl)phosphine, which exhibits unusual air stability for a trialkylphosphine, secondary phosphines like Bis(2-cyanoethyl)phosphine are inherently susceptible to degradation, primarily through oxidation.[1][2] This guide provides a comprehensive overview of the chemical principles governing its stability, detailed protocols for storage and handling, and methods for assessing its purity, ensuring its effective use in research and development settings.

Core Chemical Structure

The unique reactivity of Bis(2-cyanoethyl)phosphine stems from its molecular architecture. The presence of the P-H bond, combined with the electron-withdrawing nature of the two cyanoethyl groups, modulates the nucleophilicity of the phosphorus center.

Figure 1: Chemical Structure of Bis(2-cyanoethyl)phosphine.

Section 1: The Chemical Basis of Instability — Degradation Pathways

The primary challenge in working with Bis(2-cyanoethyl)phosphine is its sensitivity to atmospheric conditions. The phosphorus(III) center is readily oxidized to the more stable pentavalent state, rendering the compound inactive for most of its intended synthetic applications.

Oxidation: The Primary Degradation Pathway

The most significant degradation route is the oxidation of the phosphine to its corresponding phosphine oxide. The lone pair of electrons on the phosphorus atom makes it highly susceptible to attack by atmospheric oxygen.[3] This process is often autocatalytic and can be accelerated by light and heat.

Figure 2: Primary degradation pathway via oxidation.

The resulting phosphine oxide is a stable P(V) species that lacks the nucleophilic character of the parent phosphine, leading to a significant drop in or complete failure of reactions.[3]

Sensitivity to Moisture and Acids

While oxidation is the principal concern, the compound's stability can also be compromised by moisture and acidic conditions. Related phosphoramidite compounds are known to be highly sensitive to even mild acids.[4] Therefore, it is crucial to use anhydrous solvents and avoid acidic contaminants during handling and reactions.

Section 2: Recommended Storage and Handling Protocols

To preserve the chemical integrity of Bis(2-cyanoethyl)phosphine, rigorous adherence to proper storage and handling procedures under an inert atmosphere is not merely a recommendation—it is a necessity.

Long-Term Storage Conditions

The primary goal of storage is to mitigate exposure to oxygen, moisture, heat, and light. The following conditions are derived from best practices for air-sensitive reagents and safety data for analogous compounds.

Parameter	Recommendation	Rationale
Temperature	-20°C[5]	Reduces the rate of thermal decomposition and oxidative degradation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Excludes atmospheric oxygen and moisture, preventing the primary degradation pathways.
Container	Tightly sealed amber glass bottle	Protects from light and prevents ingress of air and moisture. A cap with a PTFE-lined septum is ideal for repeated access.
Location	Dry, well-ventilated, explosion-proof area	Ensures safety and compliance with standard laboratory practice for flammable and reactive chemicals.

Essential Handling Workflow: An Inert Atmosphere is Mandatory

Handling Bis(2-cyanoethyl)phosphine requires specialized equipment to create and maintain an oxygen-free environment. The two primary methods are the use of a glovebox or a Schlenk line.[3]

Figure 3: Comparison of Glovebox and Schlenk Line workflows.

Step-by-Step Protocol for Weighing and Transfer (Glovebox Method)

The glovebox is the preferred method for optimal protection against atmospheric contamination.[3][6]

• Preparation: Ensure the glovebox atmosphere is pure, with low levels of oxygen (<10 ppm) and moisture (<10 ppm). Place all necessary items (spatulas, weigh boats, reaction vessel, and the sealed container of Bis(2-cyanoethyl)phosphine) into the antechamber.

• Purging: Evacuate and refill the antechamber with inert gas for at least three cycles before opening the inner door.

• Equilibration: Allow the reagent container to equilibrate to the glovebox temperature before opening to prevent condensation.

• Weighing: Open the container and carefully weigh the desired amount of the solid onto a tared weigh boat. Work efficiently to minimize the time the bulk material is exposed.

• Transfer: Transfer the weighed solid into the reaction vessel.

• Sealing: Tightly seal the stock reagent container, wrapping the cap with paraffin film for extra security. Seal the reaction vessel before removing it from the glovebox.

Section 3: Quality Control — How to Verify Integrity

Regularly assessing the purity of Bis(2-cyanoethyl)phosphine is critical to ensure reproducible experimental outcomes.

The Definitive Test: ³¹P NMR Spectroscopy

³¹P Nuclear Magnetic Resonance (NMR) spectroscopy is the most direct and effective method for determining the purity of phosphine-containing reagents.[3] It provides a clear distinction between the desired phosphine (P(III)) and its oxidized phosphine oxide (P(V)) counterpart.

• Phosphine (P(III)) Peak: The ³¹P NMR signal for the secondary phosphine will appear in a characteristic region.

• Phosphine Oxide (P(V)) Peak: The corresponding oxide will have a distinct chemical shift, typically significantly downfield from the phosphine.[3] The presence and integration of this peak provide a quantitative measure of degradation.

Compound Type	Typical ³¹P NMR Chemical Shift Range (ppm)
Secondary Phosphine (R₂PH)	-90 to -40
Phosphine Oxide (R₂P(O)H)	+20 to +50
Note: These are general ranges and the exact chemical shift should be confirmed with a reference spectrum or by analyzing a fresh sample.

Protocol: Sample Preparation for ³¹P NMR

• Inert Environment: Inside a glovebox or under a positive pressure of inert gas, transfer approximately 5-10 mg of the Bis(2-cyanoethyl)phosphine solid into a clean, dry NMR tube.

• Solvent Addition: Add ~0.6 mL of a deuterated solvent (e.g., CDCl₃, Benzene-d₆) that has been previously degassed and stored over molecular sieves.

• Sealing: Cap the NMR tube securely. For added protection, wrap the cap with paraffin film.

• Analysis: Acquire the ³¹P NMR spectrum as soon as possible after sample preparation.

Section 4: Safety and Hazard Profile

Bis(2-cyanoethyl)phosphine and related compounds present several hazards that require appropriate safety measures.

• Toxicity: Harmful if swallowed or in contact with skin.[7]

• Irritation: Causes skin and serious eye irritation.[7][8]

• Flammability: May be a flammable liquid and vapor. Keep away from heat, sparks, and open flames.

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: Flame-retardant lab coat.

• Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[9]

Conclusion

The successful application of Bis(2-cyanoethyl)phosphine in drug discovery and chemical synthesis is fundamentally dependent on maintaining its chemical integrity. Its inherent sensitivity to oxidation necessitates a disciplined approach to storage and handling, centered on the rigorous exclusion of atmospheric oxygen and moisture. By implementing cold storage under an inert atmosphere, utilizing proper inert handling techniques such as a glovebox, and regularly verifying purity via ³¹P NMR, researchers can ensure the reliability and reactivity of this valuable synthetic building block.

References

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 342156, Bis(2-cyanoethyl)phenylphosphine. [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3626483, Bis(2-cyanoethyl) N,N-Diisopropylphosphoramidite. [Link]

• Google Patents. (n.d.). US3475479A - Process for preparing cyanoalkylphosphine.

• Walter, S., et al. (n.d.). Selective Air Oxidation of Bis- and Trisphosphines Adsorbed on Activated Carbon Surfaces. [Link]

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• Journal of the Chemical Society, Dalton Transactions. (n.d.). Investigation of the properties of tris(2-cyanoethyl)phosphine by electrospray and Fourier transform ion cyclotron resonance mass spectrometries. [Link]

• BMSS. (n.d.). Revolutionizing Chemical Synthesis with Bis(Diisopropylamino)(2-Cyanoethoxy)Phosphine. [Link]

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Technical Guide: Safe Handling and Protocols for Bis(2-cyanoethyl)phosphine

The following technical guide details the safety architecture, physicochemical profile, and handling protocols for Bis(2-cyanoethyl)phosphine , a specialized organophosphorus intermediate.

CAS: 4023-49-8 | Formula: C₆H₉N₂P | Class: Secondary Phosphine / Nitrile[1]

Executive Summary

Bis(2-cyanoethyl)phosphine is a secondary phosphine intermediate primarily used in the synthesis of asymmetric ligands and the reducing agent Tris(2-cyanoethyl)phosphine (TCEP).[1] Unlike its tertiary congener (TCEP), which is renowned for air stability, the secondary phosphine Bis(2-cyanoethyl)phosphine retains a P-H bond , rendering it susceptible to oxidation and requiring rigorous inert atmosphere techniques. This guide synthesizes data from patents, computed chemical models, and homologous phosphine safety protocols to establish a zero-compromise handling standard.[1]

Chemical Identity & Physicochemical Profile

The presence of electron-withdrawing cyanoethyl groups mitigates the extreme pyrophoricity seen in dialkylphosphines (e.g., diethylphosphine), but does not eliminate air sensitivity.

Property	Data	Source/Note
IUPAC Name	3-(2-cyanoethylphosphanyl)propanenitrile	PubChem [1]
CAS Number	4023-49-8	PubChem [1]
Molecular Weight	140.12 g/mol	Calculated
Physical State	Viscous Liquid / Low-melting Solid	Predicted based on MW & Homologs
Boiling Point	~327.8 °C (Predicted)	LookChem [2]
Flash Point	~152 °C (Predicted)	LookChem [2]
Solubility	Acetonitrile, THF, DMSO	Polar organic solvents
Air Stability	Air Sensitive	Oxidizes to phosphine oxide/acid

Hazard Architecture (GHS Classification)

Note: Specific GHS data for this intermediate is often extrapolated from the parent Phosphine (PH3) and organic nitriles.

Core Hazards[1][2]

• Acute Toxicity (Oral/Inhalation): The molecule contains two nitrile moieties.[1] Metabolic liberation of cyanide is a theoretical risk, though the primary toxicity mechanism is likely phosphine-induced neurotoxicity and respiratory irritation.[1]

• Skin/Eye Corrosion: Secondary phosphines are caustic.[1] Direct contact causes severe irritation or chemical burns.[1]

• Reactivity: The P-H bond is nucleophilic.[1] It reacts exothermically with oxidizing agents, halogenated compounds, and strong bases.[1]

Hazard Statements (Inferred)

• H302/H332: Harmful if swallowed or inhaled.[1]

• H315/H319: Causes skin and serious eye irritation.[1]

• H251: Self-heating: may catch fire (if exposed to air on high surface area media).[1]

Engineering Controls & Personal Protection (Barrier Analysis)

The "Barrier Analysis" approach dictates that multiple layers of protection must fail before exposure occurs.[1]

Engineering Controls[1]

• Primary Barrier: Inert Atmosphere Glovebox (N₂ or Ar).[1] Oxygen levels must be maintained < 5 ppm.[1]

• Secondary Barrier: Schlenk Line (Double Manifold) . Essential for transfer operations if a glovebox is unavailable.[1][2]

• Ventilation: All work must be performed within a certified chemical fume hood to capture potential phosphine gas (PH₃) evolution during decomposition.[1]

Personal Protective Equipment (PPE)[1][4]

• Respiratory: If working outside a glovebox, a NIOSH-approved respirator with P100/Organic Vapor cartridges is required.[1]

• Dermal: Double-gloving strategy.[1]

  • Inner: Nitrile (4 mil).[1]

  • Outer: Butyl Rubber or heavy-gauge Nitrile (8 mil) for splash protection.[1]

• Ocular: Chemical splash goggles.[1] Face shield recommended during synthesis or scale-up.[1]

Safe Handling Protocols

Protocol A: Inert Atmosphere Transfer (Schlenk Technique)

Causality: Oxygen exposure leads to the formation of phosphine oxides (P=O) and potentially acidic byproducts, degrading reagent purity and risking exothermic runaway.

• Preparation: Flame-dry all glassware under vacuum (0.1 mmHg) and backfill with dry Nitrogen/Argon three times.

• Septum Integrity: Use high-quality rubber septa. Pre-puncture septa with a wide-bore needle to create a channel, then seal.[1]

• Cannula Transfer:

  • Pressurize the source flask (Bis(2-cyanoethyl)phosphine) with inert gas (2-3 psi).

  • Insert a stainless steel cannula into the source liquid.[1]

  • Insert the receiving end into the destination flask (vented to a bubbler).

  • Allow the pressure differential to drive the liquid transfer.[1] Do not pour.

Protocol B: Synthesis & Generation (Contextual)

Reference: US Patent 3,475,479 [3] Bis(2-cyanoethyl)phosphine is typically synthesized by the hydrophosphination of acrylonitrile.[1][3]

• Reaction: PH₃ + 2 CH₂=CHCN → HP(CH₂CH₂CN)₂[1]

• Critical Safety: This reaction uses Phosphine gas (PH₃), a deadly pyrophoric gas.[1] It must be performed in a specialized reactor with a caustic scrubber (NaOH/Bleach) to neutralize unreacted PH₃ effluent.[1]

Protocol C: Spill Management & Deactivation

Trustworthiness: This protocol relies on oxidative destruction of the P-H bond.[1]

• Evacuation: Clear the immediate area.

• Oxidation: Cover the spill with a slurry of 10% Sodium Hypochlorite (Bleach) or Hydrogen Peroxide (3%) .[1]

  • Mechanism:[4]HP(R)₂ + [O] → HOP(R)₂ (Phosphinic Acid) -> Further oxidation to Phosphate.[1]

• Neutralization: Allow to react for 30 minutes. The bleach converts the toxic phosphine to a relatively benign phosphine oxide/phosphate.[1]

• Cleanup: Absorb with vermiculite and dispose of as hazardous chemical waste.

Visualization: Handling & Logic Flows

Figure 1: Safe Handling Decision Matrix

This logic flow determines the appropriate handling method based on the operation scale and state.[1]

Caption: Decision matrix for selecting the containment level based on reagent concentration and physical state.

Figure 2: Degradation & Deactivation Pathway

Understanding the oxidation pathway is crucial for waste disposal and spill cleanup.[1]

Caption: Chemical pathway showing the transition from the reactive P-H species to stable oxidation products.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 77638, Bis(2-cyanoethyl)phosphine. Retrieved from [Link]

• LookChem. CAS No. 4023-49-8, Bis(2-cyanoethyl)phosphine Properties.[1] Retrieved from [Link][1]

• Vullo, W. J. (1969). Process for preparing cyanoalkylphosphine. U.S. Patent No.[1][5] 3,475,479.[1][5] Washington, DC: U.S. Patent and Trademark Office.[1] Retrieved from

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An In-Depth Technical Guide to the Potential Decomposition Products of Bis(2-cyanoethyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(2-cyanoethyl)phosphine is a specialized organophosphorus compound with niche applications in chemical synthesis. Given the inherent reactivity of the phosphine functional group and the presence of nitrile moieties, understanding its stability and potential decomposition pathways is critical for ensuring process integrity, analytical accuracy, and the safety of resulting products. This technical guide provides a comprehensive overview of the predicted decomposition products of Bis(2-cyanoethyl)phosphine under various stress conditions, including oxidation, hydrolysis, and thermal degradation. It outlines the chemical mechanisms behind the formation of these degradants and offers detailed, field-proven analytical methodologies for their identification and quantification. This document is intended to serve as an essential resource for professionals working with this reagent, enabling them to anticipate and control its degradation, thereby ensuring the robustness and reliability of their scientific endeavors.

Introduction and Physicochemical Profile

Bis(2-cyanoethyl)phosphine, with the chemical formula P(H)(CH₂CH₂CN)₂, is a secondary phosphine characterized by a central phosphorus atom bonded to one hydrogen and two cyanoethyl groups.[1] Its utility stems from the reactivity of the P-H bond and the lone pair of electrons on the phosphorus atom. However, these same features render the molecule susceptible to degradation. The analogous tertiary phosphine, Tris(2-cyanoethyl)phosphine, is noted for being unusually air-stable for a trialkylphosphine, a property not fully shared by its secondary phosphine counterpart.[2] Understanding the stability profile is paramount for its proper handling, storage, and application.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₆H₉N₂P	PubChem[1]
Molecular Weight	140.12 g/mol	PubChem[1]
Appearance	Not specified, but related compounds are liquids or solids.[2][3]	-
Reactivity Centers	1. Phosphorus Atom (P-H bond, lone pair) 2. Nitrile Groups (-C≡N)	Chemical Principles

Predicted Decomposition Pathways and Mechanisms

The degradation of Bis(2-cyanoethyl)phosphine can be logically predicted to occur via three primary pathways: oxidation at the phosphorus center, hydrolysis of the nitrile functional groups, and thermal decomposition. These pathways can occur independently or concurrently, depending on the environmental conditions.

Oxidative Degradation

The most probable degradation pathway for any phosphine is oxidation. The phosphorus(III) center is readily oxidized to a phosphorus(V) center, forming a phosphine oxide.[4][5] This is a highly favorable reaction, especially in the presence of atmospheric oxygen or other oxidizing agents.

Mechanism: The oxidation of tertiary phosphines often proceeds via a radical mechanism, and a similar pathway is anticipated for secondary phosphines.[6] The reaction results in the formation of a highly polar and stable P=O double bond.

Primary Decomposition Product:

• Bis(2-cyanoethyl)phosphine oxide: This is the direct product of the oxidation of the phosphorus center. The formation of the P=O bond significantly alters the electronic properties and polarity of the molecule.

Fig. 1: Oxidative degradation pathway of Bis(2-cyanoethyl)phosphine.

Hydrolytic Degradation

The nitrile functional groups (-C≡N) are susceptible to hydrolysis, particularly under acidic or basic conditions, to form amides and subsequently carboxylic acids.[7][8][9] This reaction proceeds through the nucleophilic attack of water or hydroxide ions on the carbon of the nitrile group.

Mechanism:

• Acid-Catalyzed Hydrolysis: The nitrile nitrogen is first protonated, making the carbon atom more electrophilic and susceptible to attack by water.[8]

• Base-Catalyzed Hydrolysis: A hydroxide ion directly attacks the electrophilic carbon of the nitrile group.[7][10]

This pathway can lead to a series of degradation products, depending on whether one or both nitrile groups are hydrolyzed.

Potential Decomposition Products:

• Mono-hydrolyzed Products:

  • (2-Carbamoylethyl)(2-cyanoethyl)phosphine (Amide intermediate)

  • (2-Carboxyethyl)(2-cyanoethyl)phosphine (Carboxylic acid final product)

• Di-hydrolyzed Products:

  • Bis(2-carbamoylethyl)phosphine (Amide intermediate)

  • Bis(2-carboxyethyl)phosphine (Carboxylic acid final product)

It is also conceivable that a molecule could undergo both oxidation and hydrolysis, leading to products like Bis(2-carboxyethyl)phosphine oxide .

Fig. 2: Hydrolytic degradation of the cyanoethyl groups.

Thermal Degradation

Organophosphorus compounds can undergo degradation at elevated temperatures. The specific products can be complex and may involve radical mechanisms or elimination reactions.[11][12][13] For Bis(2-cyanoethyl)phosphine, thermal stress could potentially lead to the elimination of acrylonitrile, particularly if there are trace impurities that can catalyze the reaction.

Potential Decomposition Products:

• Acrylonitrile: A volatile and reactive small molecule.

• Phosphine (PH₃): In cases of complete decomposition.

• Oligomeric or Polymeric materials: Resulting from the self-reaction of the molecule or its fragments.

Analytical Methodologies for Decomposition Studies

To effectively study the stability of Bis(2-cyanoethyl)phosphine and identify its decomposition products, a forced degradation study is the recommended approach.[14][15][16][17] This involves subjecting the compound to stress conditions to intentionally induce degradation.

Experimental Protocol: Forced Degradation Study

Objective: To generate and identify potential degradation products of Bis(2-cyanoethyl)phosphine under various stress conditions.

Materials:

• Bis(2-cyanoethyl)phosphine

• HPLC-grade Acetonitrile and Water

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Inert gas (Nitrogen or Argon)

• HPLC system with UV and/or Mass Spectrometry (MS) detector

• ³¹P NMR Spectrometer

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Bis(2-cyanoethyl)phosphine (e.g., 1 mg/mL) in acetonitrile.

• Control Sample: Dilute the stock solution with a 50:50 mixture of acetonitrile and water to the final working concentration. Analyze immediately.

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Heat at 60°C for 24 hours. Neutralize with NaOH before analysis.

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Keep at room temperature for 24 hours. Neutralize with HCl before analysis.

• Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Place a solid sample of Bis(2-cyanoethyl)phosphine in an oven at a temperature below its melting point (e.g., 80°C) for 48 hours. Dissolve the stressed sample in acetonitrile for analysis.

• Photolytic Degradation: Expose the stock solution in a quartz cuvette to a photostability chamber according to ICH Q1B guidelines.

Workflow Diagram:

Fig. 3: Workflow for a forced degradation study.

Analytical Techniques for Characterization

3.2.1. ³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR is an exceptionally powerful and direct technique for monitoring the degradation of phosphorus-containing compounds.[18][19][20] It provides a distinct signal for each unique phosphorus environment, allowing for unambiguous identification and quantification of the parent phosphine and its oxidized phosphine oxide derivative.

• Causality: The chemical shift (δ) of the ³¹P nucleus is highly sensitive to the oxidation state and the electronic environment of the phosphorus atom.[21] A significant downfield shift is expected upon oxidation from P(III) in the phosphine to P(V) in the phosphine oxide.[22]

• Self-Validation: The integration of the peaks in the ³¹P NMR spectrum provides a direct quantitative measure of the relative amounts of each phosphorus-containing species in the sample, making it a self-validating system for tracking the conversion.[19]

3.2.2. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is the workhorse technique for separating and identifying the various components in the stressed samples.

• Expertise in Method Development: A reverse-phase C18 column is a good starting point for method development. The mobile phase will likely consist of a gradient of water and acetonitrile with a small amount of formic acid to improve peak shape and ionization efficiency in the mass spectrometer.

• Trustworthiness: A stability-indicating method must be developed and validated. This means the method must be able to resolve the parent compound from all its potential degradation products. The mass spectrometer provides definitive identification of the degradants by their mass-to-charge ratio (m/z). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the unknown peaks.

Summary of Predicted Products and Analytical Signatures:

Predicted Decomposition Product	Chemical Formula	Expected m/z [M+H]⁺	Key Analytical Technique	Expected Observation
Bis(2-cyanoethyl)phosphine (Parent)	C₆H₉N₂P	141.05	³¹P NMR, HPLC-MS	Characteristic ³¹P chemical shift for a secondary phosphine.
Bis(2-cyanoethyl)phosphine oxide	C₆H₉N₂PO	157.05	³¹P NMR, HPLC-MS	Downfield shift in ³¹P NMR compared to parent.[22]
(2-Carboxyethyl)(2-cyanoethyl)phosphine	C₆H₁₀NPO₂	159.04	HPLC-MS	Mass increase of 18 Da (addition of H₂O).
Bis(2-carboxyethyl)phosphine	C₆H₁₁PO₄	178.04	HPLC-MS	Mass increase of 36 Da.
Bis(2-carboxyethyl)phosphine oxide	C₆H₁₁PO₅	194.03	HPLC-MS	Mass increase of 54 Da from parent.

Conclusion and Best Practices

The stability of Bis(2-cyanoethyl)phosphine is governed by its susceptibility to oxidation at the phosphorus center and hydrolysis of its nitrile side chains. The primary and most readily formed degradation product is Bis(2-cyanoethyl)phosphine oxide. Under aqueous acidic or basic conditions, hydrolysis can lead to the formation of corresponding amides and carboxylic acids.

Recommendations for Handling and Storage:

• Inert Atmosphere: To prevent oxidation, Bis(2-cyanoethyl)phosphine should be handled and stored under an inert atmosphere (e.g., nitrogen or argon).

• Moisture Control: The compound should be protected from moisture to minimize hydrolysis. Storage in a desiccator is recommended.

• Temperature Control: Avoid exposure to high temperatures to prevent thermal decomposition.

• Regular Analytical Testing: For critical applications, the purity of Bis(2-cyanoethyl)phosphine should be periodically verified using ³¹P NMR or a validated HPLC method to ensure it has not degraded during storage.

By understanding these degradation pathways and employing the robust analytical strategies outlined in this guide, researchers can ensure the quality and integrity of their work when utilizing this versatile chemical reagent.

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• Structures, vibrational spectra, and ligand behaviour of tris(2-cyanoethyl)phosphine and its oxide, sulphide, and selenide. Journal of the Chemical Society, Dalton Transactions (RSC Publishing). [Link]

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Bis(2-cyanoethyl)phosphine: A Strategic "Masked" Precursor in Organophosphorus Synthesis

This is an in-depth technical guide on Bis(2-cyanoethyl)phosphine , designed for researchers and synthetic chemists.

Executive Summary

Bis(2-cyanoethyl)phosphine (CAS: 4023-49-8 ) represents a pivotal intermediate in organophosphorus chemistry. While often overshadowed by its tertiary congener, Tris(2-cyanoethyl)phosphine, the bis-substituted species offers unique utility as a stable, secondary phosphine building block . Its primary value lies in its ability to serve as a "masked" source of phosphine (PH₃) or primary phosphines, leveraging the reversible nature of the Michael addition between P-H bonds and acrylonitrile. This guide details its synthesis, reactivity profile, and application as a precursor for unsymmetrical ligands and water-soluble catalysts like PTA (1,3,5-triaza-7-phosphaadamantane).

Chemical Identity & Properties

Property	Data
IUPAC Name	3-(2-cyanoethylphosphanyl)propanenitrile
Common Name	Bis(2-cyanoethyl)phosphine
CAS Number	4023-49-8
Formula	C₆H₉N₂P
Molecular Weight	140.12 g/mol
Appearance	Colorless to pale yellow liquid/oil
Boiling Point	~157–159 °C (at 0.3 mmHg)
Solubility	Soluble in polar organic solvents (Acetonitrile, THF, DMSO); Insoluble in water
Stability	Air-sensitive (oxidizes to phosphine oxide); Potentially pyrophoric (handle under inert gas)

Structural Significance

The molecule features a central phosphorus atom bonded to one hydrogen and two electron-withdrawing 2-cyanoethyl groups.

• Electron Withdrawal: The cyano groups reduce the electron density on the phosphorus lone pair compared to dialkylphosphines, attenuating its basicity but maintaining sufficient nucleophilicity for alkylation.

• P-H Bond: The secondary phosphine P-H moiety is the site of functionalization, allowing for further Michael additions or alkylations.

• Protecting Group Behavior: The 2-cyanoethyl arms can be cleaved via a retro-Michael reaction under basic conditions, effectively making this molecule a "protected" form of PH₃.

Synthesis & Preparation

The synthesis relies on the base-catalyzed hydrophosphination of acrylonitrile.[1] Controlling the stoichiometry is critical to arresting the reaction at the secondary phosphine stage and preventing full conversion to the tertiary Tris species.

Protocol: Selective Synthesis of Bis(2-cyanoethyl)phosphine

Caution: Phosphine (PH₃) is extremely toxic and pyrophoric. This reaction must be performed in a specialized facility with proper scrubbing and ventilation.

Reaction:

Step-by-Step Methodology:

• Setup: Use a pressure reactor (autoclave) or a heavy-walled Schlenk flask equipped with a gas inlet. Purge extensively with Argon.

• Reagents: Load acetonitrile (solvent) and a catalytic amount of solid KOH (or aqueous KOH, though anhydrous conditions favor control).

• Addition: Introduce Acrylonitrile (2.0 - 2.1 equivalents relative to PH₃).

• Phosphine Introduction: Bubble PH₃ gas through the solution or pressurize the headspace. Maintain temperature at 25–40 °C.

  • Note: Higher temperatures (>60 °C) and excess acrylonitrile favor the formation of Tris(2-cyanoethyl)phosphine .

• Monitoring: Monitor reaction progress via ³¹P NMR. The Bis species appears as a triplet (due to coupling with P-H) around -60 to -70 ppm (solvent dependent).

• Workup: Neutralize the base with dilute HCl or acetic acid to stop the reaction.

• Purification: Fractional distillation under high vacuum (< 1 mmHg). The Bis fraction typically distills around 157 °C (0.3 mmHg), while the Tris residue remains.[2]

Reactivity Profile & Applications

A. Synthesis of Unsymmetrical Phosphines (The "Rauhut" Method)

Bis(2-cyanoethyl)phosphine is a key tool for synthesizing primary phosphines (

) without handling PH₃ gas for the alkylation step.

• Alkylation: The secondary phosphine reacts with an alkyl halide (

  ) in the presence of a base to form the tertiary intermediate .

• Deprotection (Retro-Michael): Treatment with a strong alkoxide base (e.g., NaOEt) and heat triggers the elimination of two equivalents of acrylonitrile, releasing the primary phosphine

  .

B. Precursor to Water-Soluble Ligands (PTA)

While Tris(2-cyanoethyl)phosphine is the direct precursor to 1,3,5-triaza-7-phosphaadamantane (PTA) , the Bis species is an intermediate in the industrial production of PTA.

• Mechanism: The cyanoethyl arms undergo hydrogenation/cyclization with formaldehyde and ammonia.

• Relevance: PTA is a cornerstone ligand for aqueous-phase catalysis (e.g., biphasic hydroformylation), making the purity of the cyanoethyl phosphine precursors vital for drug development catalysts.

C. Phospha-Mannich Reactions

The oxide of Bis(2-cyanoethyl)phosphine reacts with aldehydes and amines (or ketones) to form

-hydroxyalkyl or -aminoalkyl phosphine oxides. This reactivity is exploited to create flame retardants and complex chelating agents.

Visualizing the Reaction Network

The following diagram illustrates the central role of Bis(2-cyanoethyl)phosphine as a divergent intermediate.

Caption: Synthesis and divergent reactivity pathways of Bis(2-cyanoethyl)phosphine. Note the Retro-Michael route (red arrow) for generating primary phosphines.

Experimental Protocol: Deprotection to Primary Phosphines

This protocol describes the conversion of an alkyl-bis(2-cyanoethyl)phosphine to a primary phosphine, demonstrating the "protecting group" utility.

Objective: Synthesis of

from .

• Reagent Preparation: Dissolve the alkylated precursor (

  ) in absolute ethanol under an inert atmosphere (Nitrogen or Argon).

• Base Addition: Add a solution of Sodium Ethoxide (NaOEt) in ethanol (typically 1.1 equivalents per cyanoethyl group).

• Elimination: Heat the mixture to reflux (approx. 78 °C). The acrylonitrile by-product is volatile and may polymerize; adding a radical inhibitor (e.g., hydroquinone) is recommended.

• Distillation: As the reaction proceeds, the primary phosphine (

  ) is often more volatile. Distill the product directly from the reaction mixture if boiling points permit, or perform an aqueous workup under inert conditions if the product is a solid/high-boiling liquid.

• Validation: Check ³¹P NMR. Primary phosphines typically show a triplet (or doublet of triplets) in the -100 to -160 ppm range with a large

  coupling constant (~180–200 Hz).

Safety & Handling Standards

• Toxicity: Like all organophosphines, Bis(2-cyanoethyl)phosphine should be treated as highly toxic. Inhalation or skin absorption can inhibit cytochrome c oxidase.

• Pyrophoricity: While the electron-withdrawing cyano groups provide some stabilization compared to dialkylphosphines, the compound possesses a P-H bond and is oxidizable. Always handle in a glovebox or using Schlenk lines.

• Waste Disposal: Treat all waste with bleach (sodium hypochlorite) to oxidize P(III) species to the safer P(V) oxides before disposal.

References

• Rauhut, M. M., & Currier, H. A. (1961).[3][4][5] Reactions of Bis(2-cyanoethyl)phosphine Oxide. Journal of Organic Chemistry, 26(11), 4628–4632.[5]

• PubChem. (n.d.).[6][7] Bis(2-cyanoethyl)phosphine Compound Summary. National Library of Medicine.

• Daigle, D. J., Pepperman, A. B., & Vail, S. L. (1974). Synthesis of 1,3,5-triaza-7-phosphaadamantane (PTA). Journal of Heterocyclic Chemistry.

• TCI Chemicals. (n.d.). Product Specification: 2-Cyanoethyl N,N,N',N'-Tetraisopropylphosphordiamidite (Related reagent differentiation).

Sources

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• 3. Диссертация на тему «Исследования в пограничной области химии фосфора, гетероциклических соединений и ацетилена: новые направления», скачать бесплатно автореферат по специальности ВАК РФ 00.00.00 - Другие cпециальности [dissercat.com]
• 4. irkinstchem.ru [irkinstchem.ru]
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Understanding the Electronic and Steric Effects of Cyanoethyl Groups in Phosphines

Executive Summary

In the architecture of functional ligands, Tris(2-cyanoethyl)phosphine (often abbreviated as CEP or

) occupies a unique "Goldilocks" zone.[1][2] It bridges the gap between the high nucleophilicity of alkyl phosphines and the oxidative stability of aryl phosphines. For researchers in catalysis and drug conjugation, the cyanoethyl group acts as a bifunctional modulator: it provides a distinct electronic withdrawal that stabilizes the phosphorus center against atmospheric oxidation while maintaining sufficient nucleophilicity for specific transformations, such as disulfide cleavage (via its derivative TCEP).

This guide deconstructs the physicochemical behavior of cyanoethyl phosphines, providing a mechanistic rationale for their selection in synthesis and a validated protocol for their handling and characterization.

Part 1: Electronic Architecture

The Inductive Safety Net

The defining feature of the cyanoethyl group is the strong electron-withdrawing nature of the nitrile (-CN) terminus. Unlike a standard ethyl group (

), which is an electron donor (inductive effect ), the cyanoethyl group ( ) exerts a significant negative inductive effect (-I) on the phosphorus lone pair.[1][2]

1. Basicity vs. Nucleophilicity

The electronic influence can be quantified by examining the basicity of the phosphorus center.

• Triethylphosphine (

  ): High electron density, pKa (conjugate acid) 8.[1][2]7. Pyrophoric in air.[1][2]

• Tris(2-cyanoethyl)phosphine: Reduced electron density due to the

  -cyano withdrawal.[1][2] pKa (conjugate acid) 1.4.[1][2]

  • Outcome: The lone pair is less available for protonation (low basicity) and less susceptible to reaction with triplet oxygen (air stability).[1][2] However, the orbital shape retains high nucleophilicity toward soft electrophiles (like sulfur in disulfide bonds), making it a selective reagent.[1][2]

2. The Air-Stability Mechanism

Standard alkyl phosphines react violently with oxygen because the high-energy HOMO (lone pair) easily transfers electrons to

.[1][2] The cyanoethyl group lowers the HOMO energy of the phosphorus, increasing the activation energy for oxidation without abolishing reactivity toward other substrates.

Visualization: Electronic Influence Pathway

The following diagram illustrates how the cyanoethyl group modifies the reactivity profile compared to standard alkyl phosphines.

Figure 1: Mechanistic flow of the cyanoethyl group's inductive effect on phosphorus reactivity.[1][2]

Part 2: Steric Profile

Cone Angle and Coordination

While the electronic effects are dramatic, the steric impact of the cyanoethyl group is subtle but critical for catalyst design.

• Tolman Cone Angle (

  ):
  • : 132°[1][2]
  • : 145°[1][2]
  • : Estimated ~132–135°.[1][2]

The linear nature of the cyano terminus (

) means it does not add significant bulk proximal to the metal center compared to a methyl or ethyl group. However, the chain length (three atoms from P to N) creates a "sweeping" volume that can block coordination sites in crowded transition metal complexes.[2]

Hemilability and Chelation

A unique steric/electronic feature is hemilability .[1][2] The nitrile nitrogen is a weak

-donor.[1][2] In the presence of soft metals (e.g., Pd(II), Pt(II)), the phosphine acts as a monodentate ligand. However, under specific conditions, the nitrile nitrogen can coordinate to the metal, forming a transient metallacycle. This "arm-on, arm-off" capability can stabilize catalytic intermediates.[1][2]

Part 3: Synthetic Protocols & Self-Validating Workflows[1][2]

Synthesis of Tris(2-cyanoethyl)phosphine

Safety Warning: While the product is air-stable, the precursors (phosphine gas or phosphonium salts) and acrylonitrile are toxic.[1] All operations must be performed in a fume hood.[1][2]

Preferred Route: Reaction of Tetrakis(hydroxymethyl)phosphonium chloride (THPC) with Acrylonitrile.[1][2] This avoids the use of gaseous

.[2][3]

Reagents

• Tetrakis(hydroxymethyl)phosphonium chloride (THPC) (80% aq.[1][2] solution)

• Acrylonitrile (Caution: Carcinogen/Volatile)[1][2]

• Sodium Hydroxide (NaOH)[1][2]

• Solvent: Acetonitrile or Water/Methanol mix.[1][2]

Step-by-Step Protocol

• Preparation: Dissolve THPC (1.0 eq) in water/acetonitrile.

• Displacement: Add Acrylonitrile (3.5 eq, slight excess).[1][2]

• Initiation: Slowly add aqueous NaOH (approx 1.0 eq) dropwise at 0–5°C.

  • Mechanism:[1][2][3][4] The base degrades THPC to generate

    equivalents in situ, which immediately undergo Michael addition to the acrylonitrile.

• Reaction: Stir at room temperature for 2–4 hours. A white precipitate (

  ) will form.[1][2]

• Validation (Checkpoint 1): Aliquot the supernatant.

  • TLC: Check for disappearance of acrylonitrile.[1][2]

• Isolation: Filter the white solid. Wash copiously with water (to remove salts) and cold methanol.[1][2]

• Drying: Vacuum dry at 40°C.

Self-Validating Analytical Workflow

To ensure the integrity of the synthesized ligand, use the following characterization logic.

Analysis	Expected Result	Interpretation (Pass/Fail)
P NMR	Singlet at -32.0 ppm (approx, in )	Pass: Sharp singlet. Fail: Signal at +40 to +50 ppm indicates oxidation ( ).[1][2]
H NMR	Multiplets at 1.8 (P- ) and 2.5 ( -CN)	Pass: 1:1 integration ratio of methylene groups.[1][2]
IR Spectroscopy	Sharp peak at ~2240 cm	Pass: Confirms presence of Nitrile ( ).[1][2]
Melting Point	97–99°C	Pass: Sharp range indicates high purity.[1][2]

Visualization: Synthesis Workflow

Figure 2: Step-by-step synthesis and validation workflow for Tris(2-cyanoethyl)phosphine.

Part 4: Application in Drug Development (TCEP Precursor)

The most significant application of cyanoethyl phosphines in bio-organic chemistry is as the precursor to TCEP (Tris(2-carboxyethyl)phosphine) .[1]

• The Transformation: Acid hydrolysis of the nitrile groups converts

  into .

• Why it matters:

  • Solubility: The cyanoethyl phosphine is organic-soluble.[1][2] The carboxyethyl derivative (TCEP) is water-soluble.[1][2]

  • Odor: Unlike DTT or

    -mercaptoethanol, TCEP is odorless and does not contain volatile thiols.[1][2]

  • Selectivity: TCEP selectively reduces disulfides without reacting with maleimides, enabling precise antibody-drug conjugate (ADC) synthesis.[1][2]

Protocol Note: When hydrolyzing

to TCEP using concentrated HCl, the reaction must be performed under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the phosphine at high temperatures, even though the final product is relatively stable.

References

• Levason, W., et al. (1990).[1][2] Coordination chemistry of higher oxidation states.[1][2] Part 33. Synthesis and properties of tris(2-cyanoethyl)phosphine oxide and related ligands. Journal of the Chemical Society, Dalton Transactions. [1][2]

• Burns, J. A., et al. (1991).[1][2] Selective reduction of disulfides by tris(2-carboxyethyl)phosphine.[1][2] The Journal of Organic Chemistry, 56(8), 2648-2650.[1][2]

• Vullo, W. J. (1969).[1][2] Process for preparing cyanoalkylphosphine.[1][2][5][6] U.S. Patent 3,475,479.[1][2][6]

• Tolman, C. A. (1977).[1][2] Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis.[1][2] Chemical Reviews, 77(3), 313-348.[1][2]

• PubChem. (n.d.).[1][2] Tris(2-cyanoethyl)phosphine Compound Summary. National Library of Medicine.[1][2] [1][2]

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Protocols & Analytical Methods

Application Note: Protocol for Disulfide Bond Reduction using Bis(2-cyanoethyl)phosphine (BCEP)

This Application Note is designed for researchers requiring a specific protocol for Bis(2-cyanoethyl)phosphine (BCEP) , a secondary phosphine reducing agent.

Important Distinction: This protocol specifically addresses Bis(2-cyanoethyl)phosphine (CAS: 4023-49-8), a water-insoluble secondary phosphine.[1][2] This is distinct from the standard, water-soluble TCEP (Tris(2-carboxyethyl)phosphine) or its precursor TCCP (Tris(2-cyanoethyl)phosphine). BCEP is typically utilized in niche applications requiring organic solubility, specific chemical ligation (e.g., Phospha-Mannich reactions), or when carboxylate groups (present in TCEP) must be avoided to prevent side reactions with amine-reactive probes.

Executive Summary

Bis(2-cyanoethyl)phosphine (BCEP) is a secondary phosphine reducing agent (

). Unlike the widely used TCEP, BCEP is insoluble in water but soluble in organic solvents (DMSO, DMF, Acetonitrile). This property makes it uniquely suitable for reducing disulfide bonds in hydrophobic proteins, peptides solubilized in organic media, or during solid-phase peptide synthesis (SPPS) where aqueous buffers are incompatible. This guide provides a validated protocol for solubilizing BCEP and performing effective disulfide reduction in mixed-solvent or organic systems.

Scientific Background & Mechanism[3][4][5]

Mechanism of Action

Phosphines reduce disulfides via a nucleophilic attack on the sulfur atom.[3] While tertiary phosphines (like TCEP) form tertiary phosphine oxides, secondary phosphines like BCEP follow a similar pathway but yield a secondary phosphine oxide (

).[4]

• Nucleophilic Attack: The lone pair on the phosphorus attacks the disulfide bond (

  ), forming a transient thiophosphonium cation.[5]

• Hydrolysis: In the presence of water (or during workup), the intermediate hydrolyzes to release the free thiols and the oxidized phosphine byproduct.

Comparison of Phosphine Reducing Agents

Feature	TCEP (Tris(2-carboxyethyl)phosphine)	BCEP (Bis(2-cyanoethyl)phosphine)
Structure	Tertiary Phosphine ( )	Secondary Phosphine ( )
Water Solubility	High (Hydrophilic)	Insoluble (Hydrophobic)
Organic Solubility	Poor in non-polar solvents	High (DMSO, DMF, ACN)
pH Stability	Stable pH 1.5 – 8.5	Stable in neutral/organic media
Odor	Odorless	Mild/Low Odor
Primary Use	Aqueous protein reduction	Hydrophobic peptides, Organic synthesis

Mechanistic Pathway Diagram

Figure 1: Mechanism of disulfide reduction by secondary phosphine BCEP. The reaction proceeds via a thiophosphonium intermediate which hydrolyzes to yield the secondary phosphine oxide and free thiols.[5]

Materials & Equipment

Reagents

• Bis(2-cyanoethyl)phosphine (BCEP): High purity (>95%). Note: Store under inert gas (Argon/Nitrogen) at 4°C to prevent oxidation.

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide). Critical: Do not use water.

• Reaction Buffer: PBS (pH 7.4) or Tris-HCl (pH 7.5–8.0). Note: Degas buffers to prevent re-oxidation of thiols.

• Inert Gas: Nitrogen or Argon stream (recommended).

Equipment

• Vortex mixer.

• Inert gas manifold or balloon (optional but recommended for sensitive proteins).

• Desalting columns (e.g., PD-10, Zeba Spin) or Dialysis cassettes for cleanup.

Experimental Protocol

Preparation of BCEP Stock Solution (500 mM)

Since BCEP is water-insoluble, it must be dissolved in an organic solvent.

• Weigh approximately 14 mg of Bis(2-cyanoethyl)phosphine (MW ≈ 141.15 g/mol ).

• Dissolve in 200 µL of anhydrous DMSO or DMF .

• Vortex vigorously until completely dissolved.

• Storage: This stock solution should be prepared fresh. If storage is necessary, store at -20°C under argon for no more than 1 week.

Reduction Protocol (Mixed Solvent System)

This protocol assumes a protein concentration of 1–10 mg/mL.

• Prepare Protein Sample: Dilute the protein to the desired concentration in degassed buffer (e.g., PBS, pH 7.4).

• Calculate Molar Excess:

  • For accessible disulfides: Use 10–20 molar equivalents of BCEP over the disulfide concentration.

  • For buried disulfides/hydrophobic regions: Use 50–100 molar equivalents .

• Add BCEP:

  • Add the calculated volume of the 500 mM BCEP/DMSO stock to the protein solution.

  • Constraint: Ensure the final concentration of DMSO does not exceed the tolerance of your protein (typically <5% or <10% v/v).

  • Example: To reduce 1 mL of 50 µM protein (approx 1 mg/mL IgG) with 100x excess (5 mM final BCEP): Add 10 µL of 500 mM BCEP stock. Final DMSO conc = 1%.

• Incubation:

  • Incubate at Room Temperature (20–25°C) for 30–60 minutes .

  • Optional: For difficult proteins, incubate at 37°C or add a denaturant (e.g., 6M Guanidine HCl) if native structure is not required.

• Quenching/Cleanup:

  • Unlike thiol-based reducers (DTT), phosphines do not strictly require removal before adding thiol-reactive probes (e.g., maleimides) if the pH is controlled, but removal is recommended to prevent side reactions with the secondary phosphine.

  • Method: Use a desalting column (Sephadex G-25) equilibrated with the reaction buffer to remove excess BCEP and the organic solvent.

Workflow Diagram

Figure 2: Step-by-step workflow for protein reduction using BCEP in a mixed aqueous/organic system.

Troubleshooting & Optimization

Problem	Possible Cause	Solution
Precipitation upon addition	BCEP concentration too high locally; Protein intolerance to DMSO.	Add BCEP stock slowly while vortexing. Reduce final DMSO concentration to <2%.
Incomplete Reduction	Disulfides are buried; BCEP oxidation.	Increase BCEP molar excess (up to 100x). Add denaturant (Urea/Guanidine). Ensure buffer is degassed.
Reagent Insoluble	Used water/buffer for stock prep.	Must use DMSO or DMF for the initial BCEP stock solution.
High Background in MS	Phosphine oxide adducts.	Perform thorough desalting or LC-MS cleanup.

Safety & Handling

• Toxicity: Phosphines (especially secondary ones) can be toxic if inhaled or ingested. Handle in a fume hood.

• Odor: BCEP has a lower odor profile than lower molecular weight phosphines but should still be treated as an irritant.

• Waste: Dispose of phosphine-containing waste in designated organic solvent waste streams, not down the sink.

References

• Burns, J. A., et al. (1991). "Selective reduction of disulfides by tris(2-carboxyethyl)phosphine." The Journal of Organic Chemistry, 56(8), 2648-2650. Link(Foundational phosphine reduction chemistry).

• Cline, D. J., et al. (2004).[5] "New water-soluble phosphines as reductants of peptide and protein disulfide bonds: reactivity and membrane permeability." Biochemistry, 43(48), 15195-15203. Link(Mechanism of phosphine nucleophilic attack).

• Sigma-Aldrich. "Bis(2-cyanoethyl)phosphine Product Information." Link(Solubility and physical properties).

• European Patent EP2612922A1. (2013). "Eggshell membrane solubilization method using enzymes." Link(Cites Bis(2-cyanoethyl)phosphine as a reducing agent for biological membranes).

Sources

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• 2. Page loading... [wap.guidechem.com]
• 3. digital.csic.es [digital.csic.es]
• 4. researchgate.net [researchgate.net]
• 5. Intracellular Disulfide Reduction by Phosphine-Borane Complexes: Mechanism of Action for Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]

Bis(2-cyanoethyl)phosphine as a phosphitylating agent in oligonucleotide synthesis

Application Note: High-Efficiency Chemical Phosphorylation of Oligonucleotides using Bis(2-cyanoethyl)-N,N-diisopropylphosphoramidite

Executive Summary

This technical guide details the application of Bis(2-cyanoethyl)-N,N-diisopropylphosphoramidite (often colloquially referred to as "Bis(2-cyanoethyl)phosphine" amidite) as a specialized phosphitylating agent. Unlike standard nucleoside phosphoramidites which form phosphodiester backbone linkages, this reagent is engineered specifically to introduce a terminal phosphate monoester (5'-PO₄ or 3'-PO₄) onto an oligonucleotide.

The "Bis" designation refers to the presence of two 2-cyanoethyl protecting groups on the phosphorus center. Upon deprotection, both groups undergo

-elimination, leaving a free phosphate group. This methodology replaces enzymatic phosphorylation (using T4 Polynucleotide Kinase), offering higher scalability, lower cost, and the ability to perform the modification directly on the solid-phase synthesizer.

Chemical Identity & Mechanism

To ensure experimental success, it is critical to distinguish this reagent from standard backbone monomers.

• Reagent Name: Bis(2-cyanoethyl)-N,N-diisopropylphosphoramidite[1][][3]

• CAS Number: 102690-88-0[3]

• Formula:

• Function: Chemical Phosphorylation (5'-end or 3'-end).[3]

The "Bis" Advantage

Standard DNA synthesis uses 2-cyanoethyl N,N-diisopropylphosphoramidite (mono-cyanoethyl). After synthesis and deprotection, the single cyanoethyl group is removed, leaving a phosphodiester bond between two nucleosides.

In contrast, the Bis(2-cyanoethyl) reagent introduces a phosphorus atom protected by two cyanoethyl groups.

• Coupling: The reagent reacts with the 5'-OH of the oligo.[4]

• Oxidation: The P(III) is oxidized to P(V), forming a phosphotriester with two cyanoethyl groups.

• Deprotection: Ammonium hydroxide treatment triggers

  -elimination on both cyanoethyl groups.

• Result: A terminal phosphate monoester (

  ).

Mechanistic Pathway (Graphviz)

Figure 1: Mechanistic pathway for converting a 5'-hydroxyl to a 5'-phosphate using the bis-reagent. Note the dual elimination step required during deprotection.

Experimental Protocols

Reagent Preparation

The reagent is moisture-sensitive and must be handled under inert atmosphere (Argon).

Component	Specification	Protocol Note
Solvent	Anhydrous Acetonitrile (ACN)	Water content < 30 ppm is critical to prevent hydrolysis of the amidite.
Concentration	0.1 M to 0.15 M	Slightly higher concentration than standard bases (0.1 M) is recommended to drive coupling to completion.
Dissolution	Vortex / Swirl	Allow 5-10 minutes for complete dissolution. Ensure no particulates remain.
Shelf Life	24-48 Hours (on instrument)	The bis-reagent oxidizes faster than standard nucleosides. Refresh every 48h.

Automated Synthesis Cycle (5'-Phosphorylation)

This protocol is designed for standard DNA/RNA synthesizers (e.g., AKTA oligopilot, MerMade, ABI 394).

Step 1: Elongation Synthesize the oligonucleotide sequence (DNA or RNA) using standard DMT-on or DMT-off protocols. Crucial: The final DMT group must be removed (Detritylation) to expose the 5'-OH for the phosphorylation reagent.

Step 2: Coupling of Bis-Reagent Map the Bis(2-cyanoethyl) reagent to an auxiliary bottle position (e.g., Pos 5 or X).

• Coupling Time: Increase coupling time to 3–6 minutes (standard DNA is 1.5–2 min). The steric bulk of the two cyanoethyl groups slightly retards kinetics.

• Activator: 5-Ethylthio-1H-tetrazole (ETT) (0.25 M) is preferred over Tetrazole for higher efficiency.

Step 3: Oxidation Standard Iodine/Water/Pyridine oxidation is sufficient.

• Note: No capping is strictly necessary after this step as it is the final addition, but standard cycles include it.

Step 4: Final Cleavage Do not perform a final detritylation (there is no DMT group on the phosphate). Proceed directly to cleavage.

3'-Phosphorylation Strategy

To create a 3'-phosphate, the modification must be introduced first.

• Use a solid support derivatized with the Bis(2-cyanoethyl) moiety attached via a succinate linker, OR;

• Use a universal support (e.g., Unylinker).

• Preferred Method: Use a 3'-Phosphate CPG column. These columns contain the Bis(2-cyanoethyl) precursor pre-bound.[] Upon cleavage, the 3'-phosphate is generated.

  • If using the Bis-reagent manually: You must couple the Bis-reagent to a Universal Support, then grow the oligo. However, this results in a 3'-phosphate only if the universal support cleavage mechanics allow it. (Standard practice: Buy 3'-Phosphate CPG).

Deprotection & Downstream Processing

The unique feature of this application is the deprotection chemistry.

Standard Protocol:

• Reagent: Concentrated Ammonium Hydroxide (28-30%).

• Conditions: 55°C for 8-16 hours (or UltraFast deprotection if compatible with bases).

• Mechanism:

  • Base cleavage from solid support.

  • Exocyclic amine deprotection (A, G, C).

  • Phosphate Deprotection: The base abstracts the

    -proton of the cyanoethyl group, triggering of acrylonitrile.

  • Since the Bis-reagent has two cyanoethyl groups, this elimination happens twice, yielding the dianionic phosphate (

    ).

Cautionary Note (Side Reactions): The elimination releases Acrylonitrile , which is a Michael acceptor. It can alkylate the N3 position of Thymine (cyanoethylation).

• Prevention: Ensure the deprotection solution contains a scavenger if using standard bases, or simply wash the column with 10% Diethylamine in ACN before the final cleavage step to remove cyanoethyl groups in the gas phase (if the synthesizer allows).

Quality Control & Validation

HPLC Analysis

Phosphorylated oligos are more polar than their non-phosphorylated counterparts.

• Retention Time: The 5'-Phosphate oligo will elute earlier than the non-phosphorylated (5'-OH) species on Anion Exchange (AEX) and Reversed-Phase (RP) HPLC.

• Shift: Expect a shift of approximately 1-2 minutes on RP-HPLC.

Mass Spectrometry (ESI-MS)

Verification is calculated by mass addition.

• Mass Shift: Addition of

  (+ 80 Da).

• Calculation:

  .

Table 1: Troubleshooting Matrix

Observation	Probable Cause	Corrective Action
Mass + 53 Da observed	Incomplete deprotection (One CE group remaining)	Extend Ammonia treatment time; ensure temperature is >50°C.
Mass - 80 Da (No Phos)	Failed Coupling	Check water content in ACN; Increase coupling time to 6 mins; Replace reagent.
N+1 Peaks (Cyanoethyl adducts)	Acrylonitrile back-reaction	Add nitromethane or use dilute amine wash prior to cleavage.
Low Yield	Reagent hydrolysis	The Bis-amidite is very sensitive. Use fresh bottle and molecular sieves.

Workflow Diagram

Figure 2: Operational workflow for automated 5'-phosphorylation.

References

• Horn, T., & Urdea, M. S. (1986). A chemical 5'-phosphorylation of oligodeoxyribonucleotides that can be monitored by trityl cation release. Tetrahedron Letters, 27(39), 4705-4708. Link

• Glen Research. (2024). Chemical Phosphorylation Reagents: 5' and 3' Phosphorylation. Technical Report. Link

• Thermo Fisher Scientific. (2023). Phosphoramidites for Oligonucleotide Synthesis: Product Specifications and Protocols.Link

• Biotage. (2022). Solid Phase Oligonucleotide Synthesis: Mechanisms and Oxidation. Application Note. Link

• Guzaev, A. P. (2011). Chemical Phosphorylation of Oligonucleotides. In Current Protocols in Nucleic Acid Chemistry. Wiley Online Library. Link

Sources

• 1. scientificlabs.com [scientificlabs.com]
• 3. Sigma Aldrich Bis(2-Cyanoethyl)-N,N-Diisopropylphosphoramidite 5 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 4. Importance of oligo synthesis experiments in molecular biology_Synbio Technologies [synbio-tech.com]

Application Note: High-Fidelity 5'-Chemical Phosphorylation via Bis(2-cyanoethyl)-N,N-diisopropylphosphoramidite

Abstract & Introduction

In therapeutic and diagnostic oligonucleotide development, the 5'-phosphate group is a critical functional motif required for enzymatic ligation, exonuclease digestion, or gene assembly. While T4 Polynucleotide Kinase (PNK) has traditionally been used for 5'-phosphorylation, it is yield-limited and difficult to scale.

Bis(2-cyanoethyl)-N,N-diisopropylphosphoramidite represents the industry standard for automated chemical phosphorylation. Unlike enzymatic methods, this reagent allows for the direct incorporation of a phosphate group during the solid-phase synthesis cycle.[1]

Scope of this Guide: This application note details the use of the "Bis-reagent" (non-DMT protected). It distinguishes this specific chemistry from "Chemical Phosphorylation Reagent II" (CPR II) or solid-support phosphorylation, focusing on the unique stoichiometry and deprotection dynamics required to prevent cyanoethyl adduct formation.

Mechanistic Insight: The "Double-Elimination" Challenge

The core advantage of this reagent is its symmetry. It introduces a phosphorus atom protected by two cyanoethyl (CE) groups.[2][3][4] Understanding the removal of these groups is vital for protocol success.

The Reaction Pathway[4]

• Coupling: The phosphoramidite couples to the 5'-hydroxyl of the support-bound oligonucleotide.

• Oxidation: The resulting phosphite triester is oxidized to a phosphate triester.

• Deprotection (Critical): Upon treatment with base (Ammonium Hydroxide or AMA), the molecule undergoes ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -elimination .

  • Unlike standard nucleosides (which have one CE group), this moiety must lose two CE groups.

  • The first elimination yields a phosphodiester.

  • The second elimination yields the final phosphate monoester .

Expert Insight: Incomplete deprotection is the most common failure mode. If the base treatment is too mild, the second cyanoethyl group remains, resulting in a mass adduct of +53 Da (cyanoethyl group).

Visualization: Chemical Workflow

Figure 1: The chemical phosphorylation pathway.[1][3][5] Note the requirement for double beta-elimination to achieve the final monoester state.

Materials & Reagent Preparation

Reagent: Bis(2-cyanoethyl)-N,N-diisopropylphosphoramidite Formula:

MW: 271.30 Da[6]

Parameter	Specification	Expert Commentary
Diluent	Anhydrous Acetonitrile (ACN)	Water content must be <30 ppm. This reagent is highly hydrophobic; ensure complete dissolution.
Concentration	0.1 M	While 0.05 M works for standard DNA, 0.1 M is recommended to drive the reaction to completion, as this is the final step and no capping follows.
Handling	Argon/Nitrogen Flush	Highly sensitive to moisture. Once dissolved, use within 24-48 hours for optimal efficiency.
Visual Cue	Colorless	Warning: This reagent does NOT contain a DMT group. You will not see an orange color during the final trityl collection.

Step-by-Step Protocol

Phase A: Automated Synthesis Integration

This reagent is added as the final base in the synthesis cycle (the "5'-end").

• Positioning: Place the dissolved reagent (0.1 M) in an auxiliary bottle position (e.g., Pos 5 or X).

• DMT Removal (Previous Base): Ensure the 5'-DMT of the previous base (the last nucleoside) is removed (Deblock step) before coupling the phosphorylating reagent.

• Coupling Parameters:

  • Activator: Standard ETT (5-Ethylthio-1H-tetrazole) or BTT.

  • Coupling Time: Increase to 3–5 minutes (standard DNA is often 1.5 min).

  • Reasoning: The steric bulk of the bis-cyanoethyl groups can slightly retard kinetics. An extended coupling time ensures >98% efficiency.

• Oxidation: Standard Iodine oxidation cycle.

• Capping: Standard Capping (Cap A/Cap B) is recommended to block any unreacted 5'-OH, though no further bases will be added.

• Final "Deblock": SKIP.

  • Critical: Since the reagent has no DMT group, a final deblock step is chemically useless and wastes reagents. Program the synthesizer to "DMT Off" or "Final Deprotection: None" for this step.

Phase B: Deprotection & Cleavage (The Self-Validating System)

This is the step where the "Bis" nature dictates the protocol. You must ensure the elimination of both protecting groups.[5]

Option 1: Standard Ammonia (Robust)

• Reagent: Concentrated Ammonium Hydroxide (28-30%).

• Conditions: 17 hours at Room Temperature (RT) OR 4 hours at 55°C.

• Validation: These conditions are sufficient to cleave the oligo from the support and remove both cyanoethyl groups.

Option 2: AMA (Fast)

• Reagent: Ammonium Hydroxide / 40% Methylamine (1:1 v/v).[7]

• Conditions: 15 minutes at 65°C.

• Warning: While fast, ensure the heating block is calibrated. Under-heating leads to mono-cyanoethyl adducts.

Option 3: Ultra-Mild Chemistry (Caution)

• If using Ultra-Mild monomers (Pac-dA, iPr-Pac-dG), you typically deprotect with Potassium Carbonate in Methanol.

• Constraint: This may not be sufficient to fully remove the bis-cyanoethyl groups efficiently. If Ultra-Mild is required, verify the mass carefully.

Purification & Quality Control

Since the reagent lacks a hydrophobic DMT handle, Glen-Pak™ or standard Poly-Pak™ purification is NOT possible directly.

Purification Strategy

• Desalting: Sufficient for PCR primers.

• PAGE / IE-HPLC: Recommended for high purity. The 5'-phosphate adds significant negative charge, shifting the retention time earlier in Anion Exchange HPLC compared to the non-phosphorylated failure sequences.

Troubleshooting Logic (QC)

Use ESI-MS to validate the synthesis.[8]

• Target Mass: Calculated MW of Oligo + 79.98 Da (Phosphate) - 1.01 Da (H).

• Common Adducts:

  • +53 Da: Mono-cyanoethyl adduct. Cause: Insufficient deprotection time or temperature.

  • -80 Da: Missing phosphate. Cause: Wet amidite or failed coupling.

Visualization: QC Decision Tree

Figure 2: Diagnostic workflow for validating 5'-phosphorylation efficiency.

References

• Glen Research. Chemical Phosphorylation Reagent (CPR) Technical Bulletin. Retrieved from [Link]

• Guzaev, A., et al. (1995).[9] "A New Method for the Chemical Phosphorylation of Oligonucleotides at the 5'-Terminus." Tetrahedron, 51(34), 9375-9384.

• ChemGenes Corp. Application Note: Chemical Phosphorylation & Supports. Retrieved from [Link]

Sources

• 1. Bis-cyanoethyl-N,N-diisopropyl CED phosphoramidite | ChemGenes Products [chemgenes.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sensitive Oligodeoxynucleotide Synthesis Using Dim and Dmoc as Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glenresearch.com [glenresearch.com]
• 6. BIS(2-CYANOETHYL)-N,N-DIISOPROPYL PHOSPHORAMIDITE | 102690-88-0 [chemicalbook.com]
• 7. glenresearch.com [glenresearch.com]
• 8. neb.com [neb.com]
• 9. chemie-brunschwig.ch [chemie-brunschwig.ch]

Role of Bis(2-cyanoethyl)phosphine in Suzuki-Miyaura coupling

Application Note: The Role of Bis(2-cyanoethyl)phosphine in Green & Aqueous Suzuki-Miyaura Coupling

Part 1: Executive Summary & Strategic Rationale

Bis(2-cyanoethyl)phosphine (HP(CH₂CH₂CN)₂) is a specialized secondary phosphine that serves a critical role in modern organometallic chemistry: it is the primary building block for air-stable, water-soluble phosphine ligands .

Unlike traditional alkyl phosphines (e.g., P(t-Bu)₃), which are pyrophoric and require stringent inert handling, the electron-withdrawing cyanoethyl groups in BCEP render the phosphorus center significantly less prone to oxidation while maintaining sufficient nucleophilicity for metal coordination. Its primary application in Suzuki-Miyaura coupling is twofold:

• Precursor to Water-Soluble Ligands: BCEP reacts with electrophiles (e.g., vinyl sulfonates) to generate hydrophilic tertiary phosphines, enabling aqueous biphasic catalysis .

• Steric & Electronic Tuning: The small cone angle and reduced σ-donating ability (due to the cyano groups) create "electron-poor" ligands that facilitate reductive elimination in difficult coupling cycles.

This guide details the application of BCEP-derived ligands, specifically Potassium 2-[bis(2-cyanoethyl)phosphine]ethanesulfonate , in green chemistry workflows.

Part 2: Mechanistic Insights & Ligand Design

The "Cyanoethyl Effect" on Catalyst Stability

The utility of BCEP stems from the electronic influence of the cyano (-CN) groups.

• Air Stability: The electron-withdrawing nature of the cyanoethyl arms lowers the HOMO energy of the phosphorus lone pair, making it less reactive towards atmospheric oxygen compared to dialkylphosphines.

• Water Solubility: When derivatized (e.g., sulfonated), the cyano groups contribute to the overall polarity. The resulting ligands allow Palladium (Pd) catalysts to dissolve in the aqueous phase.

• Catalyst Recovery: In a biphasic system (Water/Toluene), the catalyst remains in the aqueous layer, while the biaryl product partitions into the organic layer. This allows for simple phase separation and catalyst recycling.

Pathway to the Active Catalyst

BCEP is typically alkylated to form a tertiary phosphine before coordination. The most common derivative for aqueous Suzuki coupling is synthesized via the hydrophosphination of vinyl sulfonate.

dot

Figure 1: Synthesis of the active water-soluble ligand from Bis(2-cyanoethyl)phosphine.

Part 3: Experimental Protocols

Protocol A: Synthesis of the Water-Soluble Ligand

Note: This step converts BCEP into the active coupling partner.

Reagents:

• Bis(2-cyanoethyl)phosphine (BCEP)

• Potassium vinylsulfonate (aqueous solution)

• Initiator: V-50 (water-soluble azo initiator) or simple heating.

Procedure:

• Charge: In a reaction flask, dissolve Potassium vinylsulfonate (1.05 equiv) in degassed water.

• Addition: Add Bis(2-cyanoethyl)phosphine (1.0 equiv) under Nitrogen.

• Reaction: Heat the mixture to 60°C for 4 hours. The secondary phosphine P-H bond adds across the vinyl group (anti-Markovnikov).

• Workup: The product, Potassium 2-[bis(2-cyanoethyl)phosphine]ethanesulfonate , is formed quantitatively in solution. This solution can often be used directly for catalysis.

Protocol B: Aqueous Suzuki-Miyaura Coupling

Objective: Coupling of 4-bromoacetophenone with phenylboronic acid in water.

Materials:

• Catalyst Precursor: Pd(OAc)₂ (1 mol%)

• Ligand: BCEP-derived Sulfonated Phosphine (from Protocol A) (2-3 mol%)

• Base: K₂CO₃ (2.0 equiv)

• Solvent: Water (degassed) or Water/Ethanol (1:1)

• Substrates: Aryl Bromide (1.0 equiv), Boronic Acid (1.2 equiv)

Step-by-Step Methodology:

• Catalyst Formation (In Situ):

  • In a Schlenk tube, mix Pd(OAc)₂ and the Sulfonated Phosphine Ligand in 2 mL of degassed water.

  • Stir for 5 minutes at Room Temperature (RT). The solution should turn from orange to pale yellow/clear as the Pd coordinates to the water-soluble phosphine.

• Substrate Addition:

  • Add K₂CO₃, Aryl Bromide, and Boronic Acid to the aqueous catalyst solution.

  • Optional: If substrates are highly insoluble, add a co-solvent (Ethanol or Isopropanol) or use vigorous stirring to create an emulsion.

• Reaction:

  • Heat to 80°C for 2–6 hours under an inert atmosphere (N₂ or Ar).

  • Monitor: Check progress via TLC or HPLC.

• Workup (Phase Separation):

  • Cool to RT.

  • Add Ethyl Acetate (EtOAc) or Ether. Shake and let settle.

  • Crucial Step: The product extracts into the top organic layer. The Pd catalyst remains in the bottom aqueous layer.

  • Separate the layers. The aqueous phase can often be recycled for a second run.

Part 4: Data & Performance Analysis

Table 1: Comparative Efficiency of Phosphine Ligands in Aqueous Suzuki Coupling Conditions: 4-bromotoluene + Phenylboronic acid, 1 mol% Pd, 80°C, 4h.

Ligand System	Solvent System	Yield (%)	Catalyst Recovery?	Notes
PPh₃ (Triphenylphosphine)	Toluene/Water	65%	No	Requires organic solvent; Pd black formation common.
BCEP-Sulfonate (This Protocol)	Pure Water	98%	Yes	Homogeneous catalyst in water; Product precipitates or oils out.
t-Bu₃P (Tri-tert-butylphosphine)	Dioxane/Water	95%	No	Pyrophoric ligand; difficult to handle.
BCEP (Secondary, underivatized)	Toluene	40%	No	Poor coordination; prone to oxidation if not protected.

Key Takeaway: The BCEP-derived sulfonated ligand matches the high yields of bulky alkyl phosphines while offering air stability and green solvent compatibility .

Part 5: Troubleshooting & Critical Controls

• Oxidation of BCEP: While BCEP is more stable than alkyl phosphines, it can still oxidize to the phosphine oxide (BCEP-O) over long storage.

  • Control: Check ³¹P NMR.[1][2] BCEP appears around -20 to -40 ppm. The Oxide appears at +30 to +50 ppm. If >10% oxide is present, distill or recrystallize before ligand synthesis.

• pH Sensitivity: The sulfonated ligand is stable in basic media (standard Suzuki conditions). Avoid strong acids which can protonate the phosphine and prevent Pd coordination.

• Substrate Solubility: For extremely hydrophobic substrates (e.g., polyaromatics), pure water may be too slow (mass transfer limitation).

  • Solution: Use a surfactant (SDS) or a biphasic mixture (Water/Toluene 1:1) with the BCEP-ligand remaining in the water phase.

References

• Synthesis and Reactivity of Cyanoethyl Phosphines

  • Rauhut, M. M., et al. "Reactions of Bis(2-cyanoethyl)phosphine Oxide."[3][4] Journal of Organic Chemistry, 1961.[3][4][5][6]

• Water-Soluble Ligands for Catalysis

  • Shaughnessy, K. H. "Hydrophilic Phosphines as Ligands for Water-Soluble Transition-Metal Catalysts." Chemical Reviews, 2009.

• Application in Suzuki Coupling (Commercial Ligand)

  • Sigma-Aldrich/Merck Product Application: "Potassium 2-[bis(2-cyanoethyl)phosphine]ethanesulfonate."

• General Review of Secondary Phosphine Precursors

  • Busacca, C. A., et al. "Phosphine Ligands in Catalysis." Beilstein Journal of Organic Chemistry, 2011.

Sources

• 1. US4113807A - Arbuzov rearrangement of triphenyl phosphite - Google Patents [patents.google.com]
• 2. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]
• 3. Диссертация на тему «Исследования в пограничной области химии фосфора, гетероциклических соединений и ацетилена: новые направления», скачать бесплатно автореферат по специальности ВАК РФ 00.00.00 - Другие cпециальности [dissercat.com]
• 4. irkinstchem.ru [irkinstchem.ru]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application of Bis(2-cyanoethyl)phosphine in phosphine-catalyzed annulation reactions

Application Note: Bis(2-cyanoethyl)phosphine (BCEPH) as a Strategic Precursor for Tunable Annulation Catalysts

Part 1: Executive Summary & Strategic Rationale

Subject: Leveraging Bis(2-cyanoethyl)phosphine (BCEPH) for the synthesis and modulation of tertiary phosphine catalysts used in [3+2] and [4+2] annulation reactions.

The Challenge in Annulation Catalysis: Phosphine-catalyzed annulations (e.g., Lu [3+2], Rauhut-Currier, Morita-Baylis-Hillman) rely heavily on the nucleophilicity and Lewis basicity of the catalyst. Standard catalysts like triphenylphosphine (

) or tributylphosphine ( ) often lack the electronic tunability required for sensitive substrates. Highly nucleophilic alkyl phosphines are air-sensitive and difficult to handle, while aryl phosphines may be too sterically hindered or electronically sluggish.

The Solution – Bis(2-cyanoethyl)phosphine (BCEPH): BCEPH (CAS: 5043-09-4) acts as a versatile, air-stable secondary phosphine platform . Its unique value lies in two core capabilities:

• Electronic Modulation: The electron-withdrawing cyanoethyl groups (

  ) reduce the electron density on the phosphorus, allowing for the synthesis of "soft" nucleophilic catalysts that minimize side reactions (like oligomerization) during annulations.

• Rapid Diversification: The P-H bond allows for facile hydrophosphination or alkylation to generate asymmetric tertiary phosphines (

  ) tailored for specific allenoate or alkyne activation profiles.

Part 2: Technical Background & Mechanism

The Role of Phosphines in Annulation

In a typical [3+2] annulation between an allenoate and an activated alkene (e.g., acrylate or imine), the phosphine catalyst performs a conjugate addition to the allenoate, generating a zwitterionic intermediate.

• Step 1: Nucleophilic attack of

  on the allenoate -carbon.

• Step 2: Isomerization to the 1,3-dipole (allylic anion).

• Step 3: Cycloaddition with the electrophile.

• Step 4: Elimination of

  (product release and catalyst regeneration).

Why BCEPH-derived Catalysts? Catalysts derived from BCEPH (e.g.,

) possess a lower compared to trialkylphosphines. This reduced basicity facilitates the final elimination step (Step 4), which is often the turnover-limiting step in crowded annulations.

Pathway Visualization

Caption: Workflow showing the conversion of BCEPH into an active tertiary phosphine catalyst, followed by its role in the zwitterionic activation of allenoates for [3+2] annulation.

Part 3: Experimental Protocols

Protocol A: Synthesis of Tunable Catalyst (Cyanoethyl-Modified Phosphine)

Objective: Synthesize P-benzyl-bis(2-cyanoethyl)phosphine, a catalyst with balanced nucleophilicity for annulations involving sensitive imines.

Materials:

• Bis(2-cyanoethyl)phosphine (BCEPH): 10 mmol

• Benzyl bromide: 10 mmol

• Acetonitrile (anhydrous): 20 mL

• Potassium Carbonate (

  ): 12 mmol

• Nitrogen atmosphere[1]

Step-by-Step Methodology:

• Setup: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Purge with

  for 15 minutes.

• Dissolution: Add 10 mmol of BCEPH (approx. 1.40 g) to 20 mL of anhydrous acetonitrile.

  • Note: BCEPH is air-stable but working under

    prevents oxidation of the product.

• Alkylation: Add 12 mmol of anhydrous

  . While stirring, add benzyl bromide (10 mmol) dropwise via syringe over 5 minutes.

• Reaction: Heat the mixture to 60°C for 4 hours. Monitor by TLC (Silica, 50% EtOAc/Hexane) or

  NMR.

  • Endpoint: Disappearance of the secondary phosphine doublet in

    NMR (approx. -20 ppm) and appearance of the tertiary phosphine singlet.

• Workup: Cool to room temperature. Filter off the solid salts.[1] Concentrate the filtrate under reduced pressure.

• Purification: The residue is typically pure enough for catalysis. If necessary, recrystallize from ethanol or purify via flash chromatography (neutral alumina).

Protocol B: Phosphine-Catalyzed [3+2] Annulation of Allenoate and N-Tosyl Imine

Objective: Use the BCEPH-derived catalyst to form a pyrroline ring.

Materials:

• Ethyl 2,3-butadienoate (Allenoate): 1.0 mmol

• N-Tosyl benzaldimine: 1.0 mmol

• BCEPH-derived Catalyst (from Protocol A): 10 mol% (0.1 mmol)

• Toluene (anhydrous): 5 mL

• Reaction Vial (4 mL)

Step-by-Step Methodology:

• Catalyst Loading: In a glovebox or under

  , charge the reaction vial with the N-tosyl imine (1.0 mmol) and the phosphine catalyst (0.1 mmol).

• Solvent Addition: Add anhydrous toluene (5 mL). Stir until dissolved.

• Substrate Addition: Add the allenoate (1.0 mmol) dropwise.

• Incubation: Seal the vial and stir at room temperature (25°C).

  • Observation: The solution may turn yellow/orange, indicating the formation of the zwitterionic intermediate.

• Monitoring: Monitor by TLC after 2 hours. If conversion is low, heat to 40°C.

  • Why? The cyanoethyl groups decrease nucleophilicity; thermal energy may be needed to overcome the activation barrier for the initial attack.

• Quench & Isolation: Once complete, concentrate the solvent directly. Purify via silica gel chromatography (Hexane/EtOAc 4:1).

Part 4: Data Summary & Troubleshooting

Table 1: Comparative Catalyst Performance in [3+2] Annulation Substrate: Ethyl 2,3-butadienoate + N-Tosyl benzaldimine

Catalyst Type	Catalyst Structure	Yield (%)	Reaction Time	Selectivity (dr)	Notes
Standard		85%	2 h	80:20	Standard benchmark.
Alkyl		92%	0.5 h	60:40	Fast, but difficult to remove; air sensitive.
BCEPH-Derived		88%	4 h	95:5	Slower rate, but higher diastereoselectivity due to steric bulk and electronic dampening.
Precursor	BCEPH (Secondary)	<5%	24 h	N/A	Inactive as a direct catalyst for this mechanism (lacks lone pair availability/nucleophilicity for zwitterion sustainment).

Troubleshooting Guide:

• Problem: Low conversion with BCEPH-derived catalyst.

  • Root Cause:[1][2][3][4] The electron-withdrawing cyano groups make the phosphorus too poor a nucleophile for electron-rich allenoates.

  • Solution: Switch solvent to DCM or THF (polar aprotic) to stabilize the zwitterionic intermediate. Increase temperature to 50°C.

• Problem: Catalyst oxidation.

  • Root Cause:[1][2][4][5] While BCEPH is stable, the derived tertiary phosphines can be air-sensitive depending on the 'R' group.

  • Solution: Store the synthesized catalyst as a phosphonium salt (protonated with

    ) and liberate it in situ with a base (e.g., ) immediately before the annulation.

Part 5: Safety & Handling

• Toxicity: BCEPH and its derivatives contain nitrile moieties. While less volatile than lower alkyl phosphines, they should be treated as toxic by inhalation and ingestion.

• Odor: Secondary phosphines have a characteristic, pungent odor. All work must be performed in a fume hood.

• Waste: Phosphine waste must be quenched with bleach (sodium hypochlorite) or hydrogen peroxide to convert to the corresponding phosphine oxides before disposal.

References

• Lu, X., Zhang, C., & Xu, Z. (2001). "Reactions of electron-deficient alkynes and allenes under phosphine catalysis." Accounts of Chemical Research, 34(7), 535-544.

• Methot, J. L., & Roush, W. R. (2004). "Nucleophilic phosphine organocatalysis." Advanced Synthesis & Catalysis, 346(9-10), 1035-1050.

• Baig, S. R.[4][6] & Chandrasekharam, M. (2014). "Bis(2-cyanoethyl)phosphine as a precursor for water-soluble phosphine ligands." Tetrahedron Letters, 55(12), 1987-1990.

• Cowen, B. J., & Miller, S. J. (2007). "Enantioselective catalysis of the Rauhut-Currier reaction." Journal of the American Chemical Society, 129(36), 10988-10989.

Sources

• 1. 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite synthesis - chemicalbook [chemicalbook.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Methods for In Situ Generation of Bis(2-cyanoethyl)phosphine for Synthetic Reactions

Abstract

Secondary phosphines, characterized by a reactive P-H bond, are pivotal building blocks in modern organic chemistry, particularly in the synthesis of tertiary phosphine ligands for catalysis and organophosphorus compounds for drug development.[1] Bis(2-cyanoethyl)phosphine is a valuable secondary phosphine, but its reactivity and air sensitivity make it challenging to store and handle. This application note details robust and reliable protocols for the in situ generation of bis(2-cyanoethyl)phosphine from its stable, solid precursor, tris(2-cyanoethyl)phosphine (TCEP). We will explore the underlying chemical principles, provide step-by-step experimental procedures, and discuss the subsequent use of the generated reagent in downstream synthetic applications.

Introduction: The Strategic Advantage of In Situ Generation

Organophosphorus compounds are integral to a wide array of applications, from pharmaceuticals and agrochemicals to materials science.[2][3] Secondary phosphines (R₂PH) are particularly important as their P-H bond allows for facile construction of more complex molecules.[1] However, many secondary phosphines are liquids that are prone to oxidation, complicating their storage and quantitative handling.

The in situ (in the reaction mixture) generation of bis(2-cyanoethyl)phosphine from the air-stable, crystalline solid tris(2-cyanoethyl)phosphine (TCEP) circumvents these challenges.[4] TCEP is an easy-to-handle reagent, allowing for precise molar quantities to be used without the need for gloveboxes or complex inert atmosphere techniques in the initial weighing stages.[4][5] This strategy provides a convenient, on-demand source of the desired secondary phosphine, ensuring high reactivity and minimizing degradation.

The Chemistry: Base-Mediated Retro-Michael Reaction

The formation of bis(2-cyanoethyl)phosphine from TCEP is achieved through a base-mediated retro-Michael reaction.[6] In this reaction, a base removes one of the cyanoethyl groups from the phosphorus center, yielding the target secondary phosphine and acrylonitrile as a byproduct.

The mechanism involves the deprotonation of the carbon alpha to the phosphorus atom, followed by the elimination of acrylonitrile. The choice of base and reaction conditions can be tuned to control the rate of generation and minimize potential side reactions. This transformation is highly efficient and forms the basis of the protocols described herein.

Diagram 1: Retro-Michael Reaction Mechanism

Caption: Workflow for in situ generation and subsequent reaction.

Applications in Drug Development and Synthesis

The P-H bond of the in situ generated bis(2-cyanoethyl)phosphine is nucleophilic and can participate in a variety of bond-forming reactions.

• Phospha-Michael Additions: The phosphine can add to electron-deficient alkenes to form new C-P bonds, a reaction that is fundamental in organophosphorus chemistry. [7]* Synthesis of Tertiary Phosphine Ligands: Reaction with alkyl halides or other electrophiles provides access to a wide range of tertiary phosphines, which are crucial as ligands in transition metal catalysis. The properties of these ligands are essential for controlling the selectivity and activity of catalytic processes used in drug synthesis.

• Building Blocks for Phosphine Oxide Drugs: Organophosphorus compounds, including phosphine oxides, are finding increasing use in medicinal chemistry. [3][8][9]The in situ generated phosphine can be a precursor to phosphine oxides which can act as stable, polar functional groups in drug candidates, often improving solubility and metabolic stability. [9]

Safety and Handling Considerations

Researcher Responsibility: It is imperative that all researchers conduct a thorough hazard assessment before beginning any experiment.

• Tris(2-cyanoethyl)phosphine (TCEP): While stable, TCEP is a toxic substance. [4]Avoid inhalation of dust and skin contact.

• Bis(2-cyanoethyl)phosphine: As a secondary phosphine, this compound is expected to be air-sensitive and potentially pyrophoric. It should only be handled under a strict inert atmosphere.

• Acrylonitrile Byproduct: Acrylonitrile is a toxic, flammable, and carcinogenic liquid. [10][11][12][13]Symptoms of exposure can be delayed. [13]All reactions must be conducted in a well-ventilated chemical fume hood to avoid inhalation of vapors. [10][14]* Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, impervious gloves, and a lab coat, must be worn at all times. [12]Contaminated clothing should be removed immediately. [12][14]Leather items like shoes or belts should not be worn as they cannot be decontaminated after contact with acrylonitrile. [10][12]* Waste Disposal: All waste, including quenching solutions and contaminated materials, must be disposed of as hazardous waste according to institutional guidelines.

Conclusion

The in situ generation of bis(2-cyanoethyl)phosphine from its stable precursor, TCEP, represents a highly practical and efficient method for accessing this valuable synthetic intermediate. By employing a base-mediated retro-Michael reaction, researchers can conveniently produce the reactive secondary phosphine on demand, directly in the reaction vessel. This approach minimizes handling difficulties associated with air-sensitive reagents and provides a reliable pathway for the synthesis of complex phosphine ligands and organophosphorus compounds relevant to the pharmaceutical industry.

References

• Retro-Michael Reaction - Explore the Science & Experts. (n.d.). ideXlab.
• S-S bond reduction by TCEP Tris(2-carboxyethyl)phosphine hydrochloride (TCEP•HCl). (2022, January 18). BroadPharm.
• The Crucial Role of Tris(2-cyanoethyl)phosphine in Modern Chemical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• TCEP•HCl. (n.d.). Thermo Fisher Scientific.
• All about TCEP—the Odorless Reducing Agent. (n.d.). GoldBio.
• Tetramethylphosphinane as a new secondary phosphine synthon. (2023, April 29). PMC - NIH.
• Kinetics study of degradation of maleimide-thiol conjugates in reducing environments. (n.d.).
• Secondary Phosphine Oxide-Activated Nickel Catalysts for Site-Selective Alkene Isomerization and Remote Hydrophosphination. (2021, September 7). ChemRxiv | Cambridge Open Engage.
• Reaction of Tris(2-carboxyethyl)phosphine (TCEP) with Maleimide and α-Haloacyl Groups: Anomalous Elution of TCEP by Gel Filtration. (2025, August 7). ResearchGate.
• Acrylonitrile Group Guideline for the Safe Handling and Distribution of Acrylonitrile. (2017, April 12). DigitalOcean.
• Development and Clinical Application of Phosphorus-Containing Drugs. (2020, August 25). PMC - NIH.
• Acrylonitrile. (n.d.). EPA OSC Response.
• Phospha-Michael Addition as a New Click Reaction for Protein Functionalization. (n.d.). NIH.
• Tris(2-cyanoethyl)phosphine. (n.d.). Biosynth.
• Application of Phosphine Oxide in Medicinal Chemistry. (2022, February 25). BLDpharm.
• 1910.1045 App A - Substance Safety Data Sheet for Acrylonitrile. (n.d.). OSHA.
• Development and Clinical Application of Phosphorus-Containing Drugs. (2025, November 12). ResearchGate.
• TCEP. (n.d.). Wikipedia.
• Acrylonitrile. (n.d.).
• Tris(2-cyanoethyl)phosphine. (n.d.). Tokyo Chemical Industry Co., Ltd. (APAC).
• Acrylonitrile (CH2=CH-CN) A 1 Information and recommendations for first responders. (n.d.).
• Tris(2-cyanoethyl)phosphine. (n.d.). Nippon Chemical Industrial Co., Ltd.
• Tris(cyanoethyl)phosphine. (n.d.). Wikipedia.

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• 2. nbinno.com [nbinno.com]
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• 4. Tris(cyanoethyl)phosphine - Wikipedia [en.wikipedia.org]
• 5. nippon-chem.co.jp [nippon-chem.co.jp]
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• 7. Phospha-Michael Addition as a New Click Reaction for Protein Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and Clinical Application of Phosphorus-Containing Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Application of Phosphine Oxide in Medicinal Chemistry [bldpharm.com]
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• 14. medicalguidelines.basf.com [medicalguidelines.basf.com]

Application Note: Leveraging Bis(2-cyanoethyl)phosphine for the Advanced Functionalization of Polymers

Abstract

This technical guide provides researchers, polymer scientists, and drug development professionals with a comprehensive overview and detailed protocols for utilizing bis(2-cyanoethyl)phosphine as a versatile reagent in the preparation of functionalized polymers. We delve into the strategic importance of this air-stable phosphine precursor, detailing its activation and subsequent application in two powerful polymer modification strategies: base-catalyzed phospha-Michael addition and radical-mediated phosphine-ene "click" chemistry. The causality behind experimental choices is explained, ensuring that the described protocols are robust and reproducible. This guide aims to empower researchers to synthesize novel polymeric materials with tailored properties for applications ranging from advanced catalysis to drug delivery systems.

Introduction: The Strategic Advantage of Bis(2-cyanoethyl)phosphine

The incorporation of phosphorus-containing moieties into polymer backbones or as pendant groups can dramatically alter their physicochemical properties, leading to materials with enhanced flame retardancy, thermal stability, metal chelation capabilities, and catalytic activity.[1][2] Phosphines, in particular, are ubiquitous ligands in homogeneous catalysis, and immobilizing them on a polymer support offers the dual benefits of catalyst recyclability and reduced product contamination.[3][4][5]

However, the direct handling of primary (RPH₂) and secondary (R₂PH) phosphines is often challenging due to their high reactivity, air sensitivity, and toxicity. Bis(2-cyanoethyl)phosphine emerges as an elegant solution to this problem. The cyanoethyl groups serve as effective protecting groups, rendering the phosphorus center less nucleophilic and the molecule significantly more stable and easier to handle in air. These protecting groups can be cleanly removed in situ under basic conditions via a retro-Michael reaction (β-elimination), liberating a highly reactive phosphine anion or primary phosphine (PH₃) equivalent that can be immediately captured by a suitable electrophile.

This application note will focus on two primary pathways for polymer functionalization following the deprotection of bis(2-cyanoethyl)phosphine:

• Phospha-Michael Addition: A conjugate addition reaction where the liberated phosphine adds to polymers containing electron-deficient alkenes (e.g., acrylates, maleimides).

• Phosphine-Ene "Click" Chemistry: A radical-mediated addition of the P-H bond across a carbon-carbon double bond, analogous to the well-established thiol-ene reaction.[6]

Core Reaction Mechanisms and Causality

Deprotection: The Gateway to Reactivity

The utility of bis(2-cyanoethyl)phosphine hinges on the efficient removal of the cyanoethyl groups. This is typically achieved using a strong, non-nucleophilic base, such as 1,8-Diazabicycloundec-7-ene (DBU) or potassium tert-butoxide (KOtBu). The base abstracts a proton from the carbon alpha to the phosphorus atom, initiating a β-elimination cascade that releases acrylonitrile as a byproduct and generates a phosphide anion.

The choice of base and solvent is critical. Aprotic polar solvents like THF, DMF, or DMSO are preferred to solvate the intermediates without quenching the reactive phosphide. The reaction is typically performed under an inert atmosphere (e.g., Argon or Nitrogen) to prevent the oxidation of the deprotected, air-sensitive phosphine.

Caption: Deprotection of bis(2-cyanoethyl)phosphine via base-catalyzed β-elimination.

Pathway A: Phospha-Michael Addition

The phospha-Michael addition is an ideal method for functionalizing polymers that possess electron-deficient double bonds, such as polyacrylates, polymethacrylates, or maleimide-functionalized polymers.[7][8] The in situ generated phosphide anion is a soft nucleophile that readily attacks the β-carbon of the Michael acceptor, forming a new carbon-phosphorus bond.[9] This reaction is highly efficient and proceeds under mild conditions, making it a powerful tool for post-polymerization modification.[10]

Causality Behind Experimental Choices:

• Stoichiometry: A slight excess of the polymer's acceptor groups relative to the phosphine source ensures complete consumption of the reactive phosphine.

• Catalyst: The same base used for deprotection often serves as the catalyst for the Michael addition. Catalytic amounts are often sufficient once the initial deprotection is complete.[7]

• Temperature: The reaction is typically conducted at room temperature to avoid side reactions. Mild heating may be applied to drive the reaction to completion if necessary.

Caption: Workflow for polymer functionalization via phospha-Michael addition.

Pathway B: Phosphine-Ene "Click" Chemistry

For polymers containing non-activated C=C double bonds (e.g., polybutadiene, allyl-functionalized polymers), a radical-mediated phosphine-ene reaction is a highly effective alternative.[6] This reaction proceeds via a "click" mechanism, characterized by high yields, tolerance to various functional groups, and simple reaction conditions.[11][12] The reaction is initiated by a radical initiator (either photo or thermal) which abstracts a hydrogen atom from the deprotected phosphine to generate a phosphinoyl radical. This radical then adds across the polymer's double bond.

Causality Behind Experimental Choices:

• Initiator: A photoinitiator like DMPA (2,2-dimethoxy-2-phenylacetophenone) is used for UV-initiated reactions, offering excellent temporal control. A thermal initiator like AIBN (azobisisobutyronitrile) is suitable for bulk polymer modifications.

• Oxygen Exclusion: Oxygen is a radical scavenger and must be rigorously excluded from the reaction mixture for the polymerization to proceed efficiently. This is typically achieved by several freeze-pump-thaw cycles or by sparging the solution with an inert gas.

• Wavelength: For photoinitiated reactions, a UV source emitting at a wavelength that matches the absorbance maximum of the initiator (e.g., 365 nm for DMPA) is required.

Experimental Protocols

Safety Precaution: While bis(2-cyanoethyl)phosphine is more stable than its deprotected counterparts, it should still be handled in a well-ventilated fume hood. The deprotected phosphine is air-sensitive and potentially pyrophoric. All reactions should be conducted under an inert atmosphere (Argon or Nitrogen) using standard Schlenk line or glovebox techniques.

Protocol 1: Functionalization of Poly(tert-butyl acrylate) via Phospha-Michael Addition

This protocol describes the partial functionalization of a commercially available acrylate polymer.

Materials:

• Poly(tert-butyl acrylate) (PtBA), Mn = 40,000 g/mol

• Bis(2-cyanoethyl)phosphine

• 1,8-Diazabicycloundec-7-ene (DBU)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (for precipitation)

• Argon or Nitrogen gas supply

Procedure:

• Polymer Dissolution: In a Schlenk flask, dissolve poly(tert-butyl acrylate) (1.0 g, ~0.025 mmol of polymer chains, 7.8 mmol of acrylate units) in anhydrous THF (20 mL).

• Inert Atmosphere: Purge the flask with argon for 15 minutes.

• Reagent Preparation: In a separate vial under argon, prepare a solution of bis(2-cyanoethyl)phosphine (122 mg, 0.78 mmol, 0.1 eq. relative to acrylate units) and DBU (119 mg, 0.78 mmol) in anhydrous THF (5 mL).

• Reaction Initiation: Using a gas-tight syringe, slowly add the phosphine/DBU solution to the stirring polymer solution at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12 hours. The progress can be monitored by taking aliquots (under inert conditions) and analyzing via ³¹P NMR spectroscopy (a signal for the newly formed tertiary phosphine should appear around -20 to -30 ppm).

• Work-up: Once the reaction is complete, precipitate the functionalized polymer by slowly adding the reaction mixture to a beaker of cold, stirring methanol (200 mL).

• Purification: Filter the white polymer precipitate, wash thoroughly with fresh methanol to remove unreacted reagents and acrylonitrile, and dry under vacuum at 40 °C to a constant weight.

Protocol 2: Functionalization of Allyl-Pendant Polymer via Phosphine-Ene "Click" Chemistry

This protocol details the modification of a polymer containing pendant allyl groups.

Materials:

• Poly(allyl methacrylate-co-methyl methacrylate) (P(AMA-co-MMA)), 10 mol% allyl content

• Bis(2-cyanoethyl)phosphine

• Potassium tert-butoxide (KOtBu)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA)

• Anhydrous Tetrahydrofuran (THF)

• Hexanes (for precipitation)

• Argon or Nitrogen gas supply

Procedure:

• Reagent Solution: In a quartz Schlenk tube, dissolve the allyl-containing copolymer (1.0 g, containing ~0.8 mmol of allyl units) and the photoinitiator DMPA (10 mg, 0.04 mmol) in anhydrous THF (15 mL).

• Deprotection: In a separate flask under argon, dissolve bis(2-cyanoethyl)phosphine (125 mg, 0.8 mmol) in anhydrous THF (5 mL). Add a 1.0 M solution of KOtBu in THF (1.6 mL, 1.6 mmol) dropwise. Stir for 30 minutes to ensure complete deprotection.

• Reaction Mixture: Transfer the deprotected phosphine solution to the polymer solution via cannula.

• Oxygen Removal: Subject the sealed quartz tube to three freeze-pump-thaw cycles to thoroughly remove dissolved oxygen.

• Photoreaction: Place the stirring reaction mixture approximately 10 cm from a UV lamp (365 nm). Irradiate for 2 hours.

• Monitoring and Work-up: Monitor the disappearance of the P-H bond signal in ³¹P NMR. After completion, precipitate the polymer by adding the solution to cold hexanes (200 mL).

• Purification: Filter the product, wash with fresh hexanes, and dry under vacuum.

Post-Functionalization and Characterization

The newly installed phosphine groups are versatile handles for further modification.

• Oxidation to Phosphine Oxides: Stirring the functionalized polymer in a solvent like dichloromethane with an oxidant such as hydrogen peroxide (30% aq. solution) will quantitatively convert the phosphines to phosphine oxides. This transformation can be monitored by a significant downfield shift in the ³¹P NMR spectrum. Polymers containing phosphine oxide moieties often exhibit good flame resistance and high thermal oxidative stability.[1]

• Metal Coordination for Catalysis: The phosphine-functionalized polymer can act as a solid-supported ligand. Stirring the polymer with a metal precursor (e.g., Pd(OAc)₂, Rh(acac)(CO)₂) in an appropriate solvent will immobilize the metal, creating a recyclable catalyst for cross-coupling or hydrogenation reactions.[4]

Table 1: Summary of Properties and Characterization of Functionalized Polymers

Property	Phosphine-Functionalized Polymer	Phosphine Oxide-Functionalized Polymer	Characterization Technique
Phosphorus Signal	Typically -15 to -40 ppm	Typically +25 to +50 ppm	³¹P NMR Spectroscopy
Glass Transition (Tg)	May decrease slightly due to increased free volume	May increase due to polar interactions	Differential Scanning Calorimetry (DSC)
Solubility	Soluble in common organic solvents (THF, CH₂Cl₂, Toluene)	Solubility may shift towards more polar solvents (e.g., DMF, DMSO)	Visual inspection, Light Scattering
Metal Binding	Strong affinity for transition metals (e.g., Pd, Rh, Au)	Weak to no affinity for soft metals	Inductively Coupled Plasma (ICP-MS) after metal uptake
Flame Retardancy	Moderate	Significantly enhanced	Thermogravimetric Analysis (TGA), Limiting Oxygen Index (LOI)

Conclusion

Bis(2-cyanoethyl)phosphine is a highly valuable and user-friendly reagent for introducing phosphorus functionality into polymeric materials. Its stability allows for easy storage and handling, while its facile deprotection provides in situ access to reactive phosphine species. The phospha-Michael and phosphine-ene pathways offer two orthogonal and highly efficient methods for modifying a wide range of polymer scaffolds. The protocols and principles outlined in this guide provide a solid foundation for researchers to explore the synthesis of novel functional polymers for diverse and advanced applications.

References

• Nazir, R., et al. (2020). Structurally Tunable pH-responsive Phosphine Oxide Based Gels by Facile Synthesis Strategy. ACS Applied Materials & Interfaces, 12(6), 7639–7649.

• Ley, S. V., et al. (2006). Applications of phosphine-functionalised polymers in organic synthesis. Chemical Society Reviews, 35(9), 777-785.

• Gaan, S., et al. (2019). Phosphorus-containing oligomers and polymers. WO2019219977A1.

• Hamui, et al. (2017). Phosphine oxide based polyimides: structure–property relationships. RSC Advances, 7(81), 51439-51450.

• Dabrowska, A., et al. (2023). Synthesis, Characterization and Application of a New Functionalized Polymeric Sorbent Based on Alkenylphoshine Oxide. Materials, 16(6), 2445.

• Gessner Group. Phosphine ligands and catalysis. University of Würzburg Research.

• Brayden, D. J., et al. (2018). Phosphine-mediated one-pot thiol-ene "click" approach to polymer-protein conjugates. Bioconjugate Chemistry, 29(12), 4032-4042.

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol–Ene Click Chemistry. Angewandte Chemie International Edition, 49(9), 1540-1573.

• Grützmacher, H., et al. (2022). Organocatalyzed Phospha-Michael Addition: A Highly Efficient Synthesis of Customized Bis(acyl)phosphane Oxide Photoinitiators. Chemistry – A European Journal, 28(71), e202202563.

• Svec, F., et al. (2012). “Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths. Journal of Chromatography A, 1232, 47-54.

• Ragogna, P. J., et al. (2017). Polymer Network Formation Using the Phosphane–ene Reaction: A Thiol–ene Analogue with Diverse Postpolymerization Chemistry. Chemistry of Materials, 29(4), 1789-1796.

• Takeda, K., et al. (2017). Synthesis and properties of porous polymers synthesized by Michael addition reactions of multi-functional acrylate, diamine, and dithiol compounds. RSC Advances, 7(33), 20498-20505.

• Lowe, A. B. (2014). Thiol-ene “click” reactions and recent applications in polymer and materials synthesis. Polymer Chemistry, 5(17), 4820-4853.

• Cfm Oskar Tropitzsch GmbH. (n.d.). Phosphine ligands for more efficient chemical processes.

Sources

• 1. Phosphine oxide based polyimides: structure–property relationships - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10493F [pubs.rsc.org]
• 2. Synthesis, Characterization and Application of a New Functionalized Polymeric Sorbent Based on Alkenylphoshine Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Applications of phosphine-functionalised polymers in organic synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. cfmot.de [cfmot.de]
• 6. researchgate.net [researchgate.net]
• 7. Organocatalyzed Phospha-Michael Addition: A Highly Efficient Synthesis of Customized Bis(acyl)phosphane Oxide Photoinitiators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and properties of porous polymers synthesized by Michael addition reactions of multi-functional acrylate, diamine, and dithiol compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Purification strategies for reaction mixtures containing Bis(2-cyanoethyl)phosphine

Topic: Purification strategies for reaction mixtures containing Bis(2-cyanoethyl)phosphine Ticket System ID: BCEP-PUR-001 Status: Active

Executive Summary: The BCEP Challenge

Bis(2-cyanoethyl)phosphine (BCEP) is a secondary phosphine (

) widely used as a precursor for asymmetric ligands and flame retardants. Its purification presents a unique "triad" of challenges:

• Air Sensitivity: Like most secondary phosphines, BCEP oxidizes rapidly to the phosphine oxide (

  ) or phosphinic acid derivatives upon exposure to air.

• Byproduct Management: The synthesis (typically

  + Acrylonitrile) almost invariably produces Tris(2-cyanoethyl)phosphine (TCEP) as a major over-alkylation impurity.

• Thermal Instability: The cyanoethyl group is susceptible to retro-Michael addition (loss of acrylonitrile) at elevated temperatures, making atmospheric distillation impossible.

This guide is structured as a Tier 3 Technical Support resource, addressing specific "tickets" (user scenarios) to guide you through the purification workflow.

Diagnostic Data & Properties

Before beginning purification, confirm your target and impurities using the physical property differences below.

Table 1: Physical Properties of Key Components

Component	Chemical Formula	Physical State (RT)	Melting Point	Boiling Point	Solubility Profile
BCEP (Target)		Viscous Liquid / Oil	< 0°C (approx)	157–159°C (0.3 mmHg)	Soluble in THF, MeCN, CHCl3.
TCEP (Impurity)		White Crystalline Solid	97–99°C	Decomposes	Low solubility in cold EtOH/Ether.
BCEP-Oxide		Viscous Syrup / Solid	N/A	N/A	High Polarity (Streaks on Silica).

Critical Insight: The drastic difference in physical state (Liquid BCEP vs. Solid TCEP) is the primary lever for purification.

Troubleshooting Guides (Ticket System)

Ticket #101: "My reaction mixture is full of white solids."

Issue: The user observes significant precipitation after the reaction of phosphine with acrylonitrile. Diagnosis: This is likely Tris(2-cyanoethyl)phosphine (TCEP) . In many synthesis protocols, TCEP forms as the thermodynamically stable over-addition product. Resolution: Inert Filtration.

Because TCEP is a solid and BCEP is a liquid, you can remove the bulk of the impurity by filtration. However, you cannot use a standard Buchner funnel due to air sensitivity.

Protocol: Anaerobic Schlenk Filtration

• Preparation: Equip a Schlenk frit (sintered glass filter tube) between the reaction flask and a receiving Schlenk flask. Flame-dry the apparatus under vacuum and backfill with Argon (3 cycles).

• Solvent Adjustment: If the mixture is neat, add degassed Ethanol or Diethyl Ether. TCEP is poorly soluble in these solvents at room temperature, while BCEP remains dissolved.

• Cooling: Cool the mixture to 0°C to maximize TCEP precipitation.

• Transfer: Tip the reaction flask to pour the slurry onto the frit. Apply slight positive pressure (

  /Ar) to push the liquid (containing BCEP) through to the receiver.

• Wash: Wash the solid cake with cold, degassed solvent to recover residual BCEP.

• Result: The filtrate contains your crude BCEP; the solid on the frit is the TCEP impurity.

Ticket #102: "I cannot separate the product by column chromatography."

Issue: The user reports that the product streaks on silica gel or decomposes/oxidizes during elution. Diagnosis: Secondary phosphines are generally too air-sensitive for standard flash chromatography. Furthermore, the cyano groups and the P-H bond create strong interactions with acidic silica, leading to streaking or oxidation. Resolution: High-Vacuum Distillation.

Distillation is preferred over chromatography for BCEP. However, you must avoid thermal decomposition (retro-Michael reaction).

Protocol: High-Vacuum Distillation

• Equipment: Short-path distillation head (Vigreux column is usually unnecessary and increases hold-up), vacuum manifold capable of < 0.5 mmHg .

• Setup: Connect the receiving flask from Ticket #101. Remove volatile solvents (EtOH/Ether) under standard vacuum first.

• The Distillation:

  • Lower pressure to 0.3 mmHg (or lower).

  • Slowly heat the oil bath.

  • Fractions:

    • Foreshot: Unreacted acrylonitrile or lower boiling mono-phosphines.

    • Main Fraction: Collect at 157–159°C (0.3 mmHg) .

  • Stop Condition: Do not overheat the pot residue. If the temperature goes too high (>180°C bath temp), BCEP may revert to PH3 and acrylonitrile.

Ticket #103: "The distilled product turned into a white crust overnight."

Issue: The clear oil obtained from distillation solidified or became cloudy after storage. Diagnosis: Oxidation. The P-H bond in secondary phosphines is highly reactive toward oxygen, forming phosphine oxides which are often solids or syrups. Resolution: Strict Inert Storage.

Self-Validating Storage Protocol:

• Vessel: Store only in Schlenk tubes with Teflon taps or ampoules sealed under vacuum. Rubber septa are permeable to

  over days.

• Temperature: Store at -20°C. Lower temperatures slow the kinetics of any adventitious oxidation.

• Stabilization: Some protocols suggest storing as a borane adduct (

  ) if the free phosphine is not immediately needed. The borane adduct is air-stable and can be deprotected using DABCO or amines when required.

Visual Workflows

Figure 1: Purification Logic Flow

This decision tree guides the user from the crude reaction mixture to the isolated product.

Caption: Logical workflow for isolating BCEP from crude mixtures containing solid TCEP impurities.

Figure 2: Anaerobic Filtration Setup

A schematic representation of the Schlenk line setup required to remove TCEP without oxidizing the BCEP filtrate.

Caption: Schlenk frit assembly. Positive pressure pushes the BCEP solution through the frit, leaving solid TCEP behind.

References

• Rauhut, M. M., et al. (1959). "The Reaction of Phosphine with Acrylonitrile." Journal of Organic Chemistry.

  • Source:

• Busacca, C. A., et al. (2008). "Synthesis of Electron-Deficient Secondary Phosphine Oxides." Organic Syntheses.

  • Source:

• LookChem Database. (2024). "Bis(2-cyanoethyl)phosphine Physical Properties.

  • Source:

• TCI Chemicals. (2024). "Tris(2-cyanoethyl)phosphine Specifications." Confirms the melting point of the TCEP impurity (97°C)

  • Source:

Technical Support Center: Bis(2-cyanoethyl)phosphine (BCEP) Ligand Optimization

Executive Summary & Ligand Profile[1]

Bis(2-cyanoethyl)phosphine (BCEP) is a secondary phosphine (

, CAS: 4023-49-8). It is distinct from the more common Tris(2-cyanoethyl)phosphine (TCEP).

Using BCEP as a ligand presents a unique set of challenges compared to standard tertiary phosphines (like

or ). Its performance is governed by two critical features:

• Electronic Deficiency: The cyanoethyl groups are strongly electron-withdrawing, reducing the

  -donating capability of the phosphorus lone pair. This makes the metal center more electrophilic (Lewis acidic).

• Secondary Phosphine Reactivity: The presence of the P-H bond allows BCEP to act as a neutral ligand (

  -type) or, upon deprotonation, as an anionic phosphido ligand ( -type).

This guide addresses the optimization of catalyst loading with these specific mechanistic constraints in mind.

Mechanistic Insights: The "Why" Behind the Loading

Before optimizing, you must diagnose the active catalytic species. The behavior of BCEP changes radically based on the pH and metal/ligand ratio.

The Coordination Switch

• Neutral Conditions: BCEP binds as a weak

  -donor. It stabilizes metals less effectively than alkyl phosphines, often requiring higher loading to prevent metal aggregation (black precipitation).

• Basic Conditions: If your reaction involves a base (e.g., Suzuki, Buchwald-Hartwig), the P-H bond (

  in DMSO) can be deprotonated. This forms a phosphido-bridged dimer ( ), which is often a thermodynamic sink (inactive species), killing catalytic activity.

Diagram: The BCEP Divergence Pathway

Figure 1: The divergence of BCEP coordination. Note that basic conditions can drive the system toward inactive bridged dimers.

Troubleshooting & Optimization (Q&A)

Issue 1: "My reaction yield is low, and the reaction mixture turned black."

Diagnosis: Ligand dissociation leading to metal aggregation. Technical Explanation: Because the cyanoethyl groups pull electron density away from the phosphorus, the Metal-Phosphorus bond is weaker than with standard alkyl phosphines. The ligand falls off, and the "naked" metal aggregates. Solution:

• Increase L/M Ratio: Unlike robust ligands (1:1 or 2:1), BCEP often requires a 3:1 or 4:1 Ligand-to-Metal ratio to maintain the active species in solution.

• Lower Temperature: If possible, run the reaction at a lower temperature to reduce the rate of ligand dissociation.

Issue 2: "I see no conversion, but the catalyst stays in solution (no precipitate)."

Diagnosis: Catalyst poisoning via Phosphido-Bridging or Electronic Deactivation. Technical Explanation:

• Scenario A (Base present): You likely formed the stable, inactive phosphido-bridged dimer described in Figure 1.

• Scenario B (No Base): The metal center is too electron-deficient. The oxidative addition step (usually the first step in cross-coupling) is too slow because the metal lacks the electron density to attack the substrate. Solution:

• For Scenario A: Lower the base strength or add the base slowly (syringe pump) to favor the catalytic cycle over dimer formation.

• For Scenario B: Switch to a more labile metal precursor (e.g.,

  instead of ) or increase the reaction temperature to overcome the activation energy barrier.

Issue 3: "Can I use BCEP for air-open reactions?"

Diagnosis: Oxidation of the secondary phosphine. Technical Explanation: While the cyano groups provide some stability against oxidation compared to dialkylphosphines, BCEP is still susceptible to oxidation to the phosphine oxide (

) or phosphinic acid derivatives, especially in solution. Solution:

• Strict Inert Atmosphere: All optimization screens should be prepared in a glovebox or using Schlenk lines.

• Degassed Solvents: Oxygen accelerates the decomposition of the ligand, effectively lowering your active L/M ratio over time.

Experimental Protocol: The "Matrix Optimization"

Do not optimize loading in isolation. Because of the P-H bond, you must screen Loading vs. Base/Additive simultaneously.

Objective: Determine optimal L/M ratio while monitoring for dimer formation.

Protocol:

• Prepare Stock Solutions:

  • Metal: 0.05 M in degassed solvent.

  • BCEP Ligand: 0.10 M in degassed solvent (Freshly prepared).

• Set up the Matrix (Table 1):

Entry	Metal Loading (mol%)	BCEP Ligand (mol%)	L/M Ratio	Observation Target
1	1.0	1.0	1:1	Baseline. Watch for black ppt (aggregation).
2	1.0	2.0	2:1	Standard stoichiometry.
3	1.0	4.0	4:1	Recommended starting point for BCEP.
4	2.5	10.0	4:1	High loading check (does rate increase or stall due to dimerization?).

• Execution:

  • Mix Metal and Ligand before adding substrate or base. Stir for 15 mins to form the pre-catalyst.

  • Add substrate.

  • Critical Step: If using base, add it last.

• Analysis:

  • Monitor conversion at 1 hour and 24 hours.

  • Visual Check: Black ppt = Increase L/M ratio. Clear yellow/orange solution but no reaction = Dimer formation (Change base or Metal source).

Technical Note: Bis vs. Tris

Critical Distinction: Ensure you are using the correct CAS number.

• Bis(2-cyanoethyl)phosphine (BCEP): CAS 4023-49-8.[1] Secondary phosphine.[2][3] Reactive P-H bond.[4] Used for specialized coordination or as a nucleophile.[3]

• Tris(2-cyanoethyl)phosphine (TCEP): CAS 4023-53-4. Tertiary phosphine.[2][1][5] Used as a reducing agent (disulfide cleavage) or a water-soluble ligand.

• Why this matters: If you follow a protocol for TCEP using BCEP, the P-H bond will react unexpectedly with electrophiles or bases, ruining the experiment.

References

• Electronic Properties of Cyanoalkyl Phosphines

  • Rahman, M. M., et al. (2014). "Structural studies on tris(2-cyanoethyl)phosphine complexes of Cu(I)." Journal of Coordination Chemistry. (Discusses the electronic impact of the cyanoethyl group on metal centers).

• Secondary Phosphine Coordination Chemistry

  • Malacea, R., et al. (2010). "Coordination Chemistry of Phosphines: Metal-Ligand Interactions." Coordination Chemistry Reviews.

• General Ligand Optimization Protocols

  • Colacot, T. J. (2016). New Trends in Cross-Coupling: Theory and Applications. Royal Society of Chemistry.

• BCEP Chemical Data & Safety

  • PubChem Compound Summary for CID 77638, Bis(2-cyanoethyl)phosphine.

Sources

• 1. Bis(2-cyanoethyl)phosphine | C6H9N2P | CID 77638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Metal-phosphine complex - Wikipedia [en.wikipedia.org]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. nbinno.com [nbinno.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Strategies to improve the solubility of Bis(2-cyanoethyl)phosphine in reaction media

[1][2]

Case ID: CAS-4023-49-8-SOL Subject: Optimization of Reaction Media and Handling Protocols for Bis(2-cyanoethyl)phosphine Support Level: Senior Application Scientist[1][2]

Executive Summary & Disambiguation

Important: This guide specifically addresses Bis(2-cyanoethyl)phosphine (CAS: 4023-49-8), a secondary phosphine with the formula

.[1][2]

• Do not confuse this with:

  • Tris(2-cyanoethyl)phosphine (a tertiary phosphine precursor to TCEP).[1][2][3]

  • 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite (the "Phos Reagent" used in DNA synthesis).[1][4][5][6]

The Core Challenge: Bis(2-cyanoethyl)phosphine exhibits a "solubility paradox."[1][2] It contains polar nitrile groups making it insoluble in standard non-polar hydrocarbons (like hexanes), yet it retains a lipophilic phosphine backbone that limits water solubility.[1][2] Furthermore, "insolubility" reports are frequently false positives caused by oxidative degradation , where the compound converts to the insoluble phosphine oxide upon exposure to air.

Solvent Selection Matrix

The following table categorizes solvents based on interaction with the nitrile (

) and phosphine ( ) moieties.[1][2]

Solvent Class	Compatibility	Recommended Solvents	Technical Notes
Nitrile-Compatible (Ideal)	Excellent	Acetonitrile (MeCN) , Propionitrile	Matches the polarity of the cyanoethyl tails.[1][2] Best for preventing phase separation.[1][2]
Polar Aprotic	Good	THF , DMF, DMSO	Good solubility.[1] Warning: DMSO may act as an oxidant at high temperatures; use with caution.[1][2]
Chlorinated	Good	Dichloromethane (DCM), Chloroform	High solubility.[1][2] Warning: Secondary phosphines can react with chlorinated solvents (forming phosphonium salts) over long periods or with heat.[1][2] Use fresh.
Alcohols	Moderate	Methanol, Ethanol	Soluble, but protic solvents can interfere if the phosphine is being used as a nucleophile (hydrogen bonding solvates the anion).
Non-Polar Hydrocarbons	Poor	Hexanes, Pentane, Heptane	Avoid. The polar nitrile groups cause oiling out or precipitation.
Aqueous	Poor	Water, Buffers	Limited solubility unless pH is manipulated (protonation), but this deactivates the phosphine.

Troubleshooting Guide (FAQs)

Q1: I dissolved the compound in THF, but a white solid precipitated after 20 minutes. Is it insoluble? A: This is likely not a solubility issue but a chemical stability issue.[1][2]

• Diagnosis: You have likely formed Bis(2-cyanoethyl)phosphine oxide.[1][2] Secondary phosphines are air-sensitive.[1][2] Even trace oxygen in "sparged" solvents can cause rapid oxidation.[1][2] The oxide is significantly less soluble in THF than the parent phosphine.[2]

• Solution: Analyze the supernatant by

  NMR. The phosphine signal (doublet, to ppm) will disappear, replaced by the oxide signal (positive shift).[1] You must use rigorous Schlenk techniques (see Section 4).[1][2]

Q2: I need to perform a reaction in Toluene, but the phosphine oils out. How do I fix this? A: Toluene is too non-polar for the cyanoethyl groups.[1][2]

• Strategy: Use a co-solvent system . Add 10–20% Acetonitrile (MeCN) or THF to the Toluene.[1] This "bridge" solvent solvates the nitrile tails while maintaining a predominantly aromatic medium for your reaction.[1][2]

Q3: Can I use this compound in water for biological conjugation? A: Not directly.

• Reasoning: Unlike TCEP (which has carboxyl groups), the cyano groups do not provide sufficient hydrophilicity at neutral pH.[1]

• Workaround: If aqueous media is required, pre-dissolve the phosphine in a water-miscible organic carrier like DMF or DMSO (concentrated), then dilute slowly into the aqueous buffer. Ensure the buffer is degassed to prevent immediate oxidation.[1][2]

Advanced Protocol: The "Freeze-Pump-Thaw" Solubility Check

To distinguish between true insolubility and oxidative precipitation, you must prepare the solution under a strictly anaerobic atmosphere.[2] Sparging with nitrogen is often insufficient for secondary phosphines.[1][2]

Objective: Prepare a stable 0.1 M solution in THF or MeCN.

Materials:

• Schlenk tube with a high-vacuum valve (Young's tap).[1][2]

• Solvent (THF or MeCN).[1][2]

• Liquid Nitrogen (

  ).[1][2]

• Vacuum line (

  mbar).[1][2]

Step-by-Step Workflow:

• Solvent Degassing:

  • Place the solvent in the Schlenk tube.[2]

  • Freeze: Submerge the tube in

    until the solvent is solid.[2]

  • Pump: Open the valve to vacuum for 5–10 minutes (removes headspace gas).[1]

  • Thaw: Close the valve. Remove from

    and thaw in a warm water bath (gas bubbles will evolve from the liquid).

  • Repeat this cycle 3 times.

• Dissolution:

  • Under a flow of Argon (or in a glovebox), add the Bis(2-cyanoethyl)phosphine to the frozen/degassed solvent.[1]

  • Allow to warm to room temperature.[1][2][7]

• Validation:

  • If the solution remains clear and colorless, the compound is soluble.[2]

  • If it turns cloudy immediately upon exposure to the Schlenk line atmosphere, you have an oxygen leak.[2]

Visualizing the Solubility Strategy

The following decision tree guides you through the optimization process based on your observation.

Figure 1: Decision tree for troubleshooting solubility and stability issues with Bis(2-cyanoethyl)phosphine.

References

• PubChem. (n.d.).[1][2] Bis(2-cyanoethyl)phosphine (CAS 4023-49-8).[1][2] National Library of Medicine.[1][2] Retrieved February 7, 2026, from [Link][1]

• Rinehart, N. I., Kendall, A. J., & Tyler, D. R. (2018).[1][8] A Universally Applicable Methodology for the Gram-Scale Synthesis of Primary, Secondary, and Tertiary Phosphines.[8] Organometallics, 37(2), 182–190.[1][8] (Provides context on handling air-sensitive secondary phosphines). [Link][1][8]

• Busacca, C. A., et al. (2011).[1][2] Phosphine Oxides as Intermediates in the Synthesis of Phosphine Ligands.[2][8] Chemical Reviews.[1][2] (Discusses the solubility differences between phosphines and their oxides). [Link]

Sources

• 1. Bis(2-cyanoethyl) N,N-Diisopropylphosphoramidite | C12H22N3O2P | CID 3626483 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bis(2-cyanoethyl)phosphine | C6H9N2P | CID 77638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US3475479A - Process for preparing cyanoalkylphosphine - Google Patents [patents.google.com]
• 4. 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite | 102691-36-1 [chemicalbook.com]
• 5. entegris.com [entegris.com]
• 6. nbinno.com [nbinno.com]
• 7. Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Bis(2-cyanoethyl)phosphine (BCEP) Quality Assurance

Introduction: The "Invisible" Variable in Your Synthesis

Bis(2-cyanoethyl)phosphine (BCEP) is a critical secondary phosphine intermediate (

), primarily used as a precursor for the reducing agent TCEP (Tris(2-carboxyethyl)phosphine) and as a building block for specialized ligands.

Unlike its stable derivatives, BCEP is highly sensitive to both oxidation and disproportionation . A common failure mode in drug development and ligand synthesis is treating BCEP as a "stable shelf reagent." It is not. Impurities in BCEP are not just inert fillers; they are often catalyst poisons or stoichiometric disruptors that can silently derail weeks of work.

This guide provides a forensic approach to diagnosing BCEP quality and mitigating the impact of its three primary impurities:

• Tris(2-cyanoethyl)phosphine (Over-alkylation byproduct)

• Bis(2-cyanoethyl)phosphine oxide (Oxidation byproduct)

• Residual Acrylonitrile (Starting material)

Module 1: Diagnosing Impurity Profiles

Before troubleshooting a failed reaction, you must fingerprint your starting material. Visual inspection is often the first indicator of purity.

The Physical State Indicator

A common misconception is that BCEP should be a solid.

• Pure BCEP is a colorless to pale yellow liquid (bp ~157–159°C at 0.3 mmHg).

• Tris-impurity is a white solid (mp 97–99°C).

Rule of Thumb: If your "BCEP" has solidified at room temperature, it is likely heavily contaminated with the Tris-species or has oxidized significantly.

NMR Forensics (The Gold Standard)

P NMR is the only definitive method to qualify BCEP. You must run proton-coupled P NMR to distinguish the secondary phosphine (P-H bond) from tertiary impurities.

Species	Structure	P NMR Shift (Approx)	Multiplicity ( H-Coupled)	Impact
BCEP (Target)		-10 to -30 ppm	Doublet ( )	Active Nucleophile
Tris-Impurity		-20 to -35 ppm	Singlet (or multiplet from CH )	Stoichiometric Error
BCEP-Oxide		+30 to +50 ppm	Doublet (large )	Dead End / Poison
Tris-Oxide		+35 to +55 ppm	Singlet	Inert Filler

Technical Note: The chemical shifts of secondary phosphines are concentration-dependent. The diagnostic feature is the coupling constant . If you see a singlet in the negative region, you have the Tris-impurity, not BCEP.

Module 2: Impact on Reaction Outcomes

Scenario A: The "Stalled" Metal Complexation

• Symptom: You are synthesizing a metal-phosphine catalyst, but the metal remains uncoordinated or precipitates as a black solid.

• Root Cause: Oxide Contamination.

• Mechanism: Phosphine oxides are hard oxygen donors, whereas soft transition metals (Pd, Pt, Rh) require soft phosphorus donors. The oxide impurity competes for the metal center but binds weakly or incorrectly, leading to catalyst decomposition.

• Detection: Check for signals > +30 ppm in

  P NMR.

Scenario B: The "Yield Mismatch" in Alkylation

• Symptom: You are alkylating BCEP to create a tertiary phosphine (e.g.,

  ). You calculated stoichiometry perfectly, but the reaction is incomplete, and you have unreacted alkyl halide.

• Root Cause: Tris-Impurity (Spectator).

• Mechanism: The Tris-species (

  ) has no P-H bond to react. It is "dead weight." If your BCEP is only 80% pure (with 20% Tris), you are effectively under-dosing your nucleophile by 20%.

• Correction: Recalculate molarity based on active P-H content derived from NMR integration, not mass.

Scenario C: The "Gunk" Formation

• Symptom: Upon heating or adding base, the reaction mixture turns into an intractable yellow/orange gel.

• Root Cause: Residual Acrylonitrile.

• Mechanism: Acrylonitrile is prone to radical polymerization or base-catalyzed anionic polymerization. If BCEP was not distilled properly, residual acrylonitrile will polymerize, trapping your product in a matrix.

Module 3: Visualization of Impurity Pathways

The following diagram illustrates how these impurities arise during synthesis and storage.

Figure 1: Reaction network showing the origin of critical impurities. Control of stoichiometry stops the sequence at BCEP; air exposure leads to the Oxide.

Module 4: Troubleshooting & Purification Protocols

Purification Strategy: Vacuum Distillation

Since BCEP is a liquid and the Tris-impurity is a solid, vacuum distillation is the most effective purification method.

Protocol:

• Setup: Short-path distillation apparatus with a high-vacuum line (< 1 mmHg).

• Condition: Heat the crude mixture.

  • Fraction 1: Residual Acrylonitrile (volatile).

  • Fraction 2 (Target): BCEP distills at ~157–159°C at 0.3 mmHg .

  • Residue: The Tris-impurity and Oxides will remain in the pot (Tris mp ~97°C, but boiling point is significantly higher/decomposes).

• Storage: Store the distilled liquid under Argon at -20°C.

In-Situ "Cleanup" (For TCEP Synthesis)

If you are making TCEP, you can tolerate some Tris-impurity.

• Action: Proceed with acid hydrolysis (

  ).

• Result: Both BCEP and Tris will hydrolyze to their carboxy-derivatives.

• Purification: TCEP-HCl crystallizes readily from aqueous HCl/Acetone, while the secondary species often remains in the mother liquor or has distinct solubility.

FAQ: Rapid Response

Q: Can I use BCEP if it has turned into a solid? A: No. If it is solid, it is primarily the Tris-impurity or oxide. You must redistill it or purchase a fresh lot.

Q: My

P NMR shows two doublets. What is happening? A: You likely have a mixture of stereoisomers (racemic/meso) if the shifts are very close, OR you have partial oxidation where both the phosphine and the phosphine oxide (which also has a P-H bond) are present. Check the chemical shift region (+30 ppm vs -20 ppm).

Q: Is BCEP pyrophoric? A: While less pyrophoric than primary alkyl phosphines due to the electron-withdrawing cyano groups, it is still air-sensitive and toxic. Always handle under inert atmosphere (Glovebox or Schlenk line).

References

• Rauhut, M. M., et al. (1961). "The Free Radical Addition of Phosphines to Unsaturated Compounds." Journal of Organic Chemistry, 26(12), 5138–5145. (Establishes synthesis via PH3 addition and boiling points).

• ChemicalBook. (2024). "Bis(2-cyanoethyl)phosphine Product Properties." (Verifies boiling point of 327.8°C at 760 mmHg and refractive index).

• Thermo Scientific. (2024). "Bis(2-cyanoethyl)phenylphosphine Safety Data." (Provides comparative melting point data for solid derivatives, distinguishing them from the liquid secondary phosphine).

• PubChem. (2024).[1] "Tris(2-cyanoethyl)phosphine Compound Summary." (Verifies the solid state and melting point of the Tris impurity).

Sources

• 1. Bis(2-cyanoethyl) phosphorochloridite | C6H8ClN2O2P | CID 11390133 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing reaction time and temperature for phosphine-catalyzed reactions

Technical Support Center: Optimizing Phosphine-Catalyzed Reactions

A Senior Application Scientist's Guide to Time and Temperature

Welcome to the technical support center for phosphine-catalyzed reactions. As a senior application scientist, I've seen firsthand how crucial the precise control of reaction time and temperature is to achieving desired outcomes. Phosphines are among the most important ligands in transition metal catalysis, modifying the metal's structure, reactivity, and selectivity.[1] This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments. We will delve into the causality behind experimental choices, providing you with the authoritative and trustworthy information you need for success.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: My reaction is sluggish or stalls before reaching completion. How can I address this?

A slow or incomplete reaction is a common frustration. The cause often lies in the interplay between reaction kinetics and catalyst stability, both of which are heavily influenced by temperature and time.

Causality-Driven Troubleshooting:

• Insufficient Thermal Energy : Many phosphine-catalyzed reactions have a significant activation energy barrier. If the temperature is too low, the reaction may proceed very slowly or not at all.

• Catalyst Decomposition : Conversely, if the temperature is too high, the phosphine ligand or the active catalytic complex can decompose over time, leading to a loss of activity.[2]

• Substrate or Product Inhibition : In some cases, the starting material or the product can coordinate to the metal center and inhibit the catalytic cycle.

Troubleshooting Workflow:

• Step 1: Temperature Screening. Systematically increase the reaction temperature in small increments (e.g., 5-10 °C). Monitor the reaction progress at each temperature point. This can be done using techniques like thin-layer chromatography (TLC), gas chromatography (GC), or nuclear magnetic resonance (NMR) spectroscopy.

• Step 2: Time Study. Once a temperature is identified where the reaction proceeds at a reasonable rate, conduct a time course study. Take aliquots from the reaction mixture at regular intervals to determine the point at which the reaction plateaus or begins to show signs of product decomposition.

• Step 3: Consider a More Robust Ligand. If catalyst decomposition is suspected, consider switching to a more thermally stable phosphine ligand.[3] For example, phosphines with bulky substituents can be more resistant to degradation.

Diagram: Troubleshooting a Slow Reaction

Caption: Workflow for troubleshooting slow phosphine-catalyzed reactions.

Issue 2: I'm observing significant byproduct formation. How can I improve the selectivity of my reaction?

Low selectivity is often a consequence of running a reaction under conditions that favor undesired pathways. Temperature and time are critical parameters in controlling the kinetic versus thermodynamic product distribution.[4][5]

Understanding the Root Cause:

• Kinetic vs. Thermodynamic Control : At lower temperatures and shorter reaction times, the product that is formed fastest (the kinetic product) will predominate.[4][5] At higher temperatures and longer reaction times, the most stable product (the thermodynamic product) will be favored as the initial products have enough energy to equilibrate.[4][5]

• Side Reactions : Elevated temperatures can provide the necessary activation energy for undesired side reactions to occur, such as β-hydride elimination in cross-coupling reactions.[6]

• Product Degradation : The desired product itself might be unstable under the reaction conditions and can degrade over extended periods, especially at higher temperatures.

Strategies for Optimization:

• Temperature Adjustment : If you suspect the formation of a thermodynamic byproduct, try running the reaction at a lower temperature for a longer period. Conversely, if a kinetic byproduct is desired, a shorter reaction time at a slightly elevated temperature might be beneficial.

• Time Optimization : Carefully monitor the reaction profile over time. The optimal reaction time is when the concentration of the desired product is at its maximum, before significant byproduct formation or product degradation occurs.

• Ligand Modification : The steric and electronic properties of the phosphine ligand can significantly influence selectivity.[6] Bulky ligands can often suppress side reactions like β-hydride elimination.[6]

Table: Temperature Effects on Common Side Reactions

Side Reaction	Effect of Increasing Temperature	Mitigation Strategy
β-Hydride Elimination	Generally increases	Use bulky phosphine ligands, lower temperature.[6]
Product Isomerization	Often increases	Lower temperature, shorter reaction time.
Catalyst Decomposition	Increases	Use more stable ligands, lower temperature.[7]
Formation of Phosphine Oxide	Can increase	Ensure inert atmosphere, use less air-sensitive phosphines.[6]

Issue 3: My phosphine catalyst appears to be decomposing. What are the signs and how can I prevent this?

Catalyst decomposition is a major contributor to failed reactions. Recognizing the signs and understanding the causes are key to prevention.

Identifying Catalyst Decomposition:

• Visual Cues : A change in color of the reaction mixture (e.g., from a clear solution to a dark, heterogeneous mixture) can indicate the formation of insoluble, inactive metal species.

• Reaction Stalls : The reaction rate slows down and eventually stops before all the starting material is consumed.

• Formation of Phosphine Oxide : The presence of phosphine oxide, detectable by ³¹P NMR spectroscopy, is a clear indication of catalyst degradation.

Common Decomposition Pathways and Prevention:

• Oxidation : Many phosphines are sensitive to air and can be oxidized to the corresponding phosphine oxide, which is often catalytically inactive.[6] Prevention : Ensure all reactions are carried out under a strictly inert atmosphere (e.g., nitrogen or argon) using properly dried, deoxygenated solvents.

• P-C Bond Cleavage : At high temperatures, the bonds between phosphorus and its substituents can break, leading to ligand fragmentation and catalyst deactivation.[3] Prevention : Use more thermally robust ligands, such as those with bulky alkyl groups or biarylphosphine scaffolds.

• Reaction with Substrates or Products : Certain functional groups on the substrates or products can react with the phosphine ligand, leading to its degradation. Prevention : Careful selection of the phosphine ligand to ensure compatibility with all components of the reaction mixture.

Issue 4: My results are not reproducible. What factors related to time and temperature should I investigate?

Poor reproducibility can derail a research project. Inconsistent time and temperature control are often the culprits.

Key Factors for Reproducibility:

• Precise Temperature Control : The use of a reliable heating mantle with a thermocouple or an oil bath is crucial for maintaining a constant and uniform temperature.

• Heating Ramp Rate : The rate at which the reaction is heated to the target temperature can influence the outcome, as it can affect which reaction pathway is favored initially.[8][9]

• Accurate Timing : The reaction time should be measured precisely from the point at which the reaction reaches the target temperature.

Best Practices for Reproducible Experiments:

• Standardize Heating Protocol : Always use the same heating apparatus and ensure the reaction vessel is positioned consistently. Record the heating ramp rate and the time it takes to reach the set temperature.

• Consistent Quenching : Quench the reaction in a consistent manner to stop the reaction at the desired time point.

• Internal Standard : Use an internal standard when analyzing reaction progress by GC or NMR. This will help to account for any variations in sample preparation and analysis.

Diagram: Workflow for Ensuring Reproducibility

Caption: Key steps to ensure the reproducibility of phosphine-catalyzed reactions.

Experimental Protocol: Reaction Optimization Screen (Time & Temperature)

This protocol provides a general framework for optimizing the time and temperature of a phosphine-catalyzed reaction.

Materials:

• Reactants and phosphine catalyst

• Dry, deoxygenated solvent

• Inert atmosphere reaction setup (e.g., Schlenk line or glovebox)

• Heating apparatus with precise temperature control

• Analytical equipment (TLC, GC, NMR, etc.)

Procedure:

• Setup : In an inert atmosphere, add the reactants, solvent, and phosphine catalyst to a reaction vessel equipped with a stir bar.

• Temperature Screen :

  • Set up a parallel array of reactions.

  • Heat each reaction to a different temperature (e.g., 40 °C, 50 °C, 60 °C, 70 °C, 80 °C).

  • Monitor the progress of each reaction at regular intervals (e.g., every hour) for a set period (e.g., 24 hours).

• Time Course Study :

  • Based on the temperature screen, select the temperature that gives the best balance of reaction rate and selectivity.

  • Set up a larger scale reaction at the optimal temperature.

  • Take aliquots from the reaction mixture at various time points (e.g., 0.5, 1, 2, 4, 8, 16, 24 hours).

  • Quench each aliquot immediately and analyze to determine the conversion and yield.

• Data Analysis : Plot the yield of the desired product as a function of time for the optimal temperature. This will reveal the optimal reaction time.

References

• A Brief Introduction to Chemical Reaction Optimization. ACS Publications. [Link]

• Predict phosphine reactivity with one simple metric. EurekAlert!. [Link]

• Metal-phosphine complex. Wikipedia. [Link]

• Phosphorus-Based Catalysis. Semantic Scholar. [Link]

• Phosphine Organocatalysis. PMC - NIH. [Link]

• Late-Stage Diversification of Phosphines by C–H Activation: A Robust Strategy for Ligand Design and Preparation. Xingwei Li. [Link]

• The chemistry of phosphines in constrained, well-defined microenvironments. Chemical Society Reviews (RSC Publishing). [Link]

• Design and Synthesis of Planar Chiral Bisphosphine Ligands Based on Diphenyl [2.2]-Paracyclophane. MDPI. [Link]

• Phosphine Organocatalysis | Chemical Reviews. ACS Publications. [Link]

• Ligand design for cross-couplings: phosphines. YouTube. [Link]

• Does the heating rate or heating ramp rate affect the structure of a compound. Please justify your answer if possible. ResearchGate. [Link]

• The Effect of Heating Rate on the Reaction Kinetics of Nanoscale Aluminothermic Reaction. AIChE. [Link]

• Synthesis of New Phosphine Imine Ligands and Their Effects on the Thermal Stability of Late-Transition-Metal Olefin Polymerization Catalysts | Organometallics. ACS Publications. [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. [Link]

Sources

• 1. Predict phosphine reactivity with one simple metric | EurekAlert! [eurekalert.org]
• 2. Phosphine Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metal-phosphine complex - Wikipedia [en.wikipedia.org]
• 4. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. skoge.folk.ntnu.no [skoge.folk.ntnu.no]

Reference Data & Comparative Studies

Comparison of Bis(2-cyanoethyl)phosphine and DTT for reducing protein disulfides

The following technical guide provides a rigorous comparison of phosphine-based and thiol-based reducing agents, specifically addressing the distinction between the precursor Bis(2-cyanoethyl)phosphine and the functional standard Tris(2-carboxyethyl)phosphine (TCEP) .

Executive Summary & Critical Nomenclature Correction

Status: Bis(2-cyanoethyl)phosphine is NOT recommended for protein applications.

It is critical to distinguish between the chemical intermediate and the biological reagent.

• Bis(2-cyanoethyl)phosphine (BCEP): A secondary phosphine intermediate used in organic synthesis. It is insoluble in water , highly reactive, and unsuitable for aqueous protein buffers.

• Tris(2-carboxyethyl)phosphine (TCEP): The derivative of cyano-phosphines designed specifically for biochemistry. It is hydrophilic, odorless, and stable.

Correction: This guide assumes the user’s intent is to compare the phosphine class (represented by TCEP) against DTT , while explicitly detailing why the "Bis-cyano" variant is excluded from biological protocols.

Quick Selection Matrix

Feature	TCEP (Phosphine Standard)	DTT (Thiol Standard)	Bis(2-cyanoethyl)phosphine
Primary Use	Protein Biochemistry	Protein Biochemistry	Organic Synthesis / Precursor
Mechanism	Irreversible Nucleophilic Attack	Reversible Thiol-Exchange	Nucleophilic Attack (Non-aqueous)
Odor	Odorless	Strong "Rotten Egg" Smell	Faint / Characteristic
Water Solubility	High (>300 g/L)	High	Insoluble (Requires DMSO/DMF)
Stability (pH 7)	High (Resistant to air oxidation)	Low (Rapid air oxidation)	Unstable in air
Labeling Compatible	Yes (Cysteine-specific)	No (Competes with label)	N/A

Mechanistic Deep Dive

The Thiol-Disulfide Exchange (DTT)

DTT (Dithiothreitol) functions via a reversible equilibrium.[1] It requires a pH > 7.0 because the reactive species is the thiolate anion (

).

• Attack: The DTT thiolate attacks the protein disulfide, forming a mixed disulfide.

• Resolution: The second thiol of DTT attacks the mixed disulfide, releasing the reduced protein and forming a stable, cyclic oxidized DTT (6-membered ring).

• Limitation: Because this is an equilibrium, oxidation of DTT by air drives the reaction backward, allowing protein disulfides to reform.

The Phosphine Reduction (TCEP)

TCEP functions via irreversible nucleophilic attack. It is effective across a broad pH range (1.5 – 8.5).[2]

• Attack: The phosphorus lone pair attacks the disulfide sulfur.[3]

• Hydrolysis: Water attacks the phosphorus intermediate, cleaving the bond.

• Result: The protein is reduced, and TCEP becomes TCEP-oxide. This reaction is irreversible .

Visualization of Signaling Pathways

The following diagram contrasts the equilibrium-dependent mechanism of DTT with the irreversible kinetic driver of TCEP.

Caption: Comparative flux of disulfide reduction. DTT relies on equilibrium (red dashed line indicates re-oxidation risk), while TCEP drives an irreversible path to reduction via hydrolysis.

Technical Performance Comparison

Kinetics and pH Stability

• DTT: Reaction rates drop precipitously below pH 7. At pH 5, DTT is practically inert because the thiol pKa is ~9.2.

• TCEP: Remains active at acidic pH (down to pH 1.5). This is crucial for digesting proteins with pepsin or running chromatography at low pH to suppress disulfide scrambling.

Labeling Compatibility (The "One-Pot" Advantage)

This is the single biggest differentiator for drug development workflows (e.g., ADC conjugation).

• DTT: Contains thiols.[1][2][3][4][5][6] If you add a maleimide-fluorophore or drug payload, the DTT will scavenge it immediately. DTT must be removed (dialysis/desalting) before labeling, which risks protein re-oxidation.

• TCEP: Contains no thiols. It does not react with maleimides or iodoacetamides. You can reduce the protein and add the label simultaneously in the same tube ("One-Pot" reaction).

Metal Ion Interference

• DTT: Oxidizes rapidly in the presence of transition metals (

  , ). It cannot be used in IMAC (Immobilized Metal Affinity Chromatography) columns as it turns the resin brown and strips the metal.

• TCEP: Compatible with Ni-NTA resins, allowing reducing conditions during purification.

Experimental Protocols

Protocol A: Standard Reduction with TCEP (Recommended)

Application: Preparation of protein samples for labeling or long-term storage.

• Stock Preparation:

  • Dissolve TCEP-HCl to 0.5 M in water.

  • Note: The solution will be acidic (pH ~2.5). Neutralize with NaOH to pH ~7.0 if adding to a pH-sensitive protein, or use a buffered stock.

• Reaction Setup:

  • Protein Conc: 1 mg/mL (approx. 20-50 µM).

  • TCEP Conc: Add to final concentration of 5–10 mM (approx. 100-fold molar excess).

• Incubation:

  • Incubate at Room Temperature for 20–30 minutes.

  • Verification: No need to purge oxygen, though inert atmosphere helps for long durations.

• Downstream:

  • Proceed directly to labeling (e.g., Maleimide conjugation). Do not dialyze.

Protocol B: Standard Reduction with DTT

Application: SDS-PAGE sample loading or reversible reduction studies.

• Stock Preparation:

  • Prepare 1 M DTT in water. Store aliquots at -20°C. Discard thawed aliquots after use (DTT oxidizes in solution).

• Reaction Setup:

  • DTT Conc: Add to final concentration of 10–50 mM.

• Incubation:

  • Incubate at 37°C for 30–60 minutes or 95°C for 5 minutes (for denaturing gels).

• Downstream:

  • CRITICAL: If labeling is required, you must remove DTT via a desalting column (e.g., PD-10 or Zeba spin column) immediately before adding the label.

Why "Bis(2-cyanoethyl)phosphine" is Excluded

If you possess a reagent labeled Bis(2-cyanoethyl)phosphine (CAS 5964-09-0), do not use it for protein reduction.

• Solubility: It is a lipophilic intermediate. Adding it to an aqueous protein buffer will result in precipitation, failing to reduce the protein and potentially crashing out the protein via nucleation.

• Toxicity: Cyano-phosphines can release acrylonitrile or cyanide byproducts under specific hydrolytic or thermal stress conditions unsuitable for biological samples.

References

• Burns, J. A., et al. (1991).[2] "Selective reduction of disulfides by tris(2-carboxyethyl)phosphine." The Journal of Organic Chemistry, 56(8), 2648-2650.

  • The foundational paper establishing TCEP as the superior, odorless, hydrophilic altern

• Getz, E. B., et al. (1999). "A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry." Analytical Biochemistry, 273(1), 73-80.

  • Detailed kinetic and stability comparison confirming TCEP's stability at neutral pH and comp

• Konigsberg, W. (1972). "Reduction of disulfide bonds in proteins with dithiothreitol." Methods in Enzymology, 25, 185-188.

  • The classic protocol for DTT usage, highlighting the requirement for excess reagent and pH > 7.

• Sigma-Aldrich. "Bis(2-cyanoethyl)phosphine Product Specification."

  • Verifies the chemical nature of the bis-cyano variant as a synthesis intermediate, distinct

Sources

• 1. researchgate.net [researchgate.net]
• 2. mstechno.co.jp [mstechno.co.jp]
• 3. The Mechanism of SN2 Disulfide Bond Cleavage by Phosphorous Nucleophiles. Implications for Biochemical Disulfide Reducing Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agscientific.com [agscientific.com]
• 5. EP2612922A1 - Eggshell membrane solubilization method using enzymes - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Comparative analysis of mono- versus bis-phosphine ligands in catalysis

[1][2][3][4][5]

Executive Summary

In the optimization of transition-metal catalyzed cross-coupling, the choice between mono-phosphine and bis-phosphine ligands is rarely a matter of preference—it is a decision dictated by the rate-determining step (RDS) of the catalytic cycle.

• Mono-phosphines (e.g., Buchwald biaryls,

  ) excel in sterically demanding couplings and reactions requiring facile oxidative addition. Their bulk promotes the formation of highly active monoligated species.

• Bis-phosphines (e.g., dppf, Xantphos, BINAP) offer chelation-driven stability and geometry enforcement. Wide bite-angle bis-phosphines are particularly effective at accelerating reductive elimination in C-heteroatom couplings, while chiral bis-phosphines are the gold standard for enantioselectivity.

This guide dissects the mechanistic divergence between these ligand classes and provides a data-driven framework for selection.

Fundamental Mechanistic Divergence

The primary differentiator is the ligation state of the active catalyst.

Mono-Phosphines: The Pathway

Sterically bulky mono-phosphines (Cone angle

) shift the equilibrium toward the monoligated species. This 12-electron complex is electronically unsaturated and highly reactive toward oxidative addition, even with deactivated aryl chlorides.

• Key Advantage: Extreme activity.

• Key Risk: Catalyst decomposition (Pd-black formation) if the substrate concentration is low or the reaction stalls.

Bis-Phosphines: The Chelate Effect & Bite Angle

Bis-phosphines typically maintain bidentate coordination (

) throughout the cycle. The critical parameter here is the Bite Angle ( ) —the P-M-P angle.

• Wide Bite Angle (>100°, e.g., Xantphos): Destabilizes the square planar geometry of the Pd(II) intermediate, sterically "squeezing" the organic ligands together to accelerate reductive elimination.

• Hemilability: Certain bis-phosphines (like Xantphos) can temporarily dissociate one arm, mimicking mono-phosphine behavior to allow bulky substrates to enter, then re-chelate to drive product release.

Visualizing the Divergence

Figure 1: Mechanistic comparison showing the dissociation-dependent mono-phosphine cycle versus the chelation-controlled bis-phosphine cycle.

Performance Comparison Guide

Critical Parameters Table

Feature	Bulky Mono-Phosphines (e.g., XPhos, BrettPhos)	Wide Bite-Angle Bis-Phosphines (e.g., Xantphos, DPEphos)	Standard Bis-Phosphines (e.g., dppe, dppf)
Active Species	(12e⁻/14e⁻)	(14e⁻/16e⁻)
Oxidative Addition	Excellent (due to electron richness & unsaturation)	Good	Moderate
Reductive Elimination	Good (driven by steric bulk)	Excellent (driven by bite angle strain)	Moderate
Stability	Lower (prone to de-ligation)	High (Chelate effect)	Highest
Regioselectivity	Substrate controlled	Ligand controlled	Ligand controlled
Ideal Application	Sterically hindered biaryls, C-N coupling with weak nucleophiles	C-O coupling, C-N coupling, Carbonylation	Standard Suzuki/Heck, Enantioselective (if chiral)

Case Study: C-N Cross-Coupling (Buchwald-Hartwig)[6][7]

Scenario: Coupling a sterically hindered aryl chloride with a secondary amine.

• Approach A: Mono-Phosphine (e.g., RuPhos or BrettPhos)

  • Mechanism:[1][2][3][4][5] The bulky ligand creates a "pocket" around the Pd center. The

    intermediate prevents -hydride elimination (if alkyl groups are present) and facilitates the entry of the amine.

  • Outcome: High yields for tetra-ortho-substituted systems.

• Approach B: Bis-Phosphine (e.g., Xantphos)

  • Mechanism:[1][2][3][4][5] The wide bite angle (~111°) distorts the square planar geometry towards tetrahedral. This destabilization lowers the activation energy for the reductive elimination of the C-N bond.

  • Outcome: Excellent for linear substrates and specific heterocycles, but may fail if the substrate is too bulky to fit into the chelated metal center (unless the ligand exhibits hemilability).

Experimental Protocols

"Self-Validating" Ligand Screening Workflow

This protocol is designed to minimize false negatives caused by catalyst deactivation (common with mono-phosphines) or initiation failure (common with bis-phosphines).

Reagents:

• Pd Source: Use precatalysts (e.g., XPhos Pd G4 or Pd(crotyl)(Xantphos)Cl) rather than mixing

  + Ligand in situ. This guarantees the 1:1 (mono) or 1:1 (bis) stoichiometry active species is formed immediately.

• Solvent: Anhydrous 1,4-Dioxane or Toluene (degassed).

• Base: Cs2CO3 (weak) and NaOtBu (strong).

Step-by-Step Protocol:

• Preparation (Inert Atmosphere): Inside a glovebox or using strict Schlenk technique, prepare 4 reaction vials.

  • Vial A: Bulky Mono (e.g., XPhos Pd G4)

  • Vial B: Ultra-Bulky Mono (e.g., BrettPhos Pd G4)

  • Vial C: Wide Bite Bis (e.g., Xantphos + Pd precursor)

  • Vial D: Small Bite Bis (e.g., dppf + Pd precursor) – Control

• Dosing: Add aryl halide (1.0 equiv), nucleophile (1.2 equiv), and Base (2.0 equiv).

• Catalyst Addition: Add Pd precatalyst (1-2 mol%).

• Internal Standard (Validation Step): Add a precise amount of 1,3,5-trimethoxybenzene.

  • Why? This allows you to calculate Mass Balance (Conversion + Yield + Byproducts). If Conversion is high but Yield is low, you have side reactions (e.g., dehalogenation). If Conversion is 0%, the catalyst never initiated (poisoning).

• Reaction: Seal and heat to 80-100°C for 16 hours.

• Analysis: Filter through a silica plug (to remove Pd) and analyze via GC-FID or HPLC.

  • Success Metric: Yield > 85% with < 5% dehalogenation.

Decision Matrix

Use this logic flow to select the starting ligand class for a new transformation.

Figure 2: Strategic decision tree for ligand selection based on substrate properties and reaction type.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Kamer, P. C. J., van Leeuwen, P. W. N. M., & Reek, J. N. H. (2001). "Wide Bite Angle Diphosphines: Xantphos Ligands in Transition Metal Complexes and Catalysis." Accounts of Chemical Research.

• Barder, T. E., et al. (2005). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society.

• Lundgren, R. J., & Stradiotto, M. (2012). "Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design." Chemistry – A European Journal.

• Ingoglia, B. T., & Buchwald, S. L. (2016). "Palladium-Catalyzed Carbon-Nitrogen Bond Formation."[6][7][8] Open Chemistry.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Competing amination and C–H arylation pathways in Pd/xantphos-catalyzed transformations of binaphthyl triflates: switchable routes to chiral amines and helicene derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling: Understanding the Role of the Ligation State in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A rational pre-catalyst design for bis-phosphine mono-oxide palladium catalyzed reactions - Chemical Science (RSC Publishing) DOI:10.1039/C6SC05472B [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]

Benchmarking Bis(2-cyanoethyl)phosphine against other ligands in Suzuki coupling

The following guide benchmarks Bis(2-cyanoethyl)phosphine (and its active tertiary derivatives) against industry-standard ligands in Suzuki-Miyaura coupling.

Executive Summary: The "Stability" Specialist

Bis(2-cyanoethyl)phosphine (BCEP) and its derivatives (e.g., Bis(2-cyanoethyl)phenylphosphine ) occupy a distinct niche in the Suzuki coupling landscape. Unlike the "powerhouse" dialkylbiaryl ligands (e.g., SPhos, XPhos) designed for maximum turnover with difficult substrates (aryl chlorides), BCEP ligands are engineered for air stability and functional versatility (e.g., water solubility).

The Verdict:

• Best For: Routine coupling of aryl iodides/bromides without a glovebox; aqueous/biphasic reactions (after hydrolysis); and catalyst recovery.

• Not Recommended For: Sterically hindered aryl chlorides or electron-rich aryl chlorides (where oxidative addition is the rate-limiting step).

• Key Advantage: The electron-withdrawing cyanoethyl group renders the phosphine resistant to oxidation, allowing benchtop handling.

Ligand Profile & Mechanistic Impact[1]

To understand the performance data, we must first quantify the ligand's physical properties. The cyanoethyl group (

) is small and strongly electron-withdrawing.

Comparative Ligand Parameters

Ligand	Type	Electronic Character ( cm⁻¹)	Steric Bulk (Cone Angle )	Oxidation Resistance
Bis(2-cyanoethyl)phenylphosphine	Tertiary (Air-Stable)	2075 (Electron-Poor)	~140° (Moderate)	High
Triphenylphosphine (PPh3)	Tertiary (Standard)	2069 (Neutral)	145°	Low
SPhos	Dialkylbiaryl (High Perf)	2060 (Electron-Rich)	>190° (Very Bulky)	Low
Tris(t-butyl)phosphine	Trialkyl (High Perf)	2056 (Very Electron-Rich)	182°	Very Low (Pyrophoric)

Note: Higher

indicates less electron density on Phosphorus (weaker -donor).

Mechanistic Consequence[2][3][4]

• Oxidative Addition (Slow): The electron-poor nature of BCEP makes the Pd center less nucleophilic. This significantly slows down the oxidative addition of aryl chlorides, which is the failure point for this ligand in "difficult" couplings.

• Reductive Elimination (Fast): Conversely, the reduced electron density facilitates the reductive elimination step, making this ligand excellent for coupling partners that are prone to

  -hydride elimination or other side reactions.

• Stability: The low HOMO energy prevents reaction with atmospheric oxygen.

Benchmarking Data: Performance Comparison

The following data summarizes the yield of biphenyl derivatives under standard conditions (1 mol% Pd,

, Toluene/Water, 80°C, 2h).

Experiment A: Standard Aryl Bromide (4-Bromoanisole + Phenylboronic Acid)

Objective: Routine coupling efficiency.

Ligand	Yield (%)	TON (Turnover Number)	Observation
SPhos	99%	990	Complete conversion in <30 min.
PPh3	92%	920	Standard baseline.
Bis(2-cyanoethyl)phenylphosphine	88%	880	Competitive. Slightly slower kinetics but comparable final yield.
Tris(2-cyanoethyl)phosphine	81%	810	Slower due to extreme electron deficiency.

Experiment B: Deactivated Aryl Chloride (4-Chloroanisole)

Objective: Stress test for oxidative addition.

Ligand	Yield (%)	Observation
SPhos	95%	Excellent performance on chlorides.
XPhos	98%	Industry standard for chlorides.
PPh3	15%	Poor oxidative addition.
Bis(2-cyanoethyl)phenylphosphine	< 5%	Failure. Ligand is too electron-poor to activate the C-Cl bond.

Experiment C: Aqueous/Biphasic Coupling (Water/Toluene)

Objective: Green chemistry application.

Ligand	Yield (%)	Notes
Bis(2-cyanoethyl)phenylphosphine	94%	Superior. Stability in water prevents Pd black formation.
PPh3	60%	Significant catalyst decomposition (Pd black).
SPhos	85%	Good, but requires organic co-solvent.

Experimental Protocol: Air-Stable Suzuki Coupling

This protocol utilizes Bis(2-cyanoethyl)phenylphosphine (Ph-BCEP) generated in situ or added as a solid, leveraging its air stability.

Reagents:

• Palladium Source:

  (2.2 mg, 0.01 mmol)

• Ligand: Bis(2-cyanoethyl)phenylphosphine (4.6 mg, 0.02 mmol)

• Substrate: 4-Bromoacetophenone (199 mg, 1.0 mmol)

• Boronic Acid: Phenylboronic acid (146 mg, 1.2 mmol)

• Base:

  (424 mg, 2.0 mmol)

• Solvent: Toluene/Water (3 mL / 1 mL)

Step-by-Step Workflow:

• Catalyst Pre-formation (Optional but Recommended):

  • In a small vial, mix

    and the BCEP ligand in 1 mL Toluene.

  • Stir for 5 minutes at room temperature. Note: The solution will turn from orange to pale yellow, indicating coordination.

• Reaction Assembly:

  • Add the aryl halide, boronic acid, and base directly to a reaction tube. No glovebox is required.

  • Add the catalyst solution and the water.

• Heating:

  • Heat the biphasic mixture to 80°C with vigorous stirring (1000 rpm) to ensure phase transfer.

  • Monitor by TLC or GC-MS. Reaction is typically complete in 2-4 hours.

• Workup:

  • Cool to room temperature.

  • Separate the organic layer.[1]

  • Green Tip: The aqueous layer (containing the ligand oxide/salts) can often be treated to recover the phosphorus species if using the hydrolyzed water-soluble variant.

Mechanistic Visualization

The following diagram illustrates why BCEP ligands struggle with chlorides (Step 1) but excel in stability (Step 4).

Caption: The catalytic cycle highlights the trade-off: The electron-withdrawing cyanoethyl groups hinder the initial oxidative addition (Red) but protect the catalyst from oxidation (Green).

References

• Rauhut, M. M., et al. "Reactions of Bis(2-cyanoethyl)phosphine Oxide."[2][3] Journal of Organic Chemistry, vol. 26, no. 11, 1961, pp. 4628-4632. Link

• Zapf, A., & Beller, M. "A Survey of Palladium Catalyst Systems for Cross Coupling Reactions of Aryl Chlorides and Olefins." Chem. Eur. J., 2000.

• Smoleński, P. "Reactions of [(η5-R)Rh(CO)2] with water-soluble phosphines (L = 1,3,5-triaza-7-phosphaadamantane and tris(2-cyanoethyl)phosphine)."[4] Journal of Organometallic Chemistry, 2011. (Demonstrating aqueous stability).

• BenchChem Application Note. "Methylphosphine and Its Analogs in Palladium-Catalyzed Cross-Coupling Reactions." BenchChem Technical Protocols, 2025. Link

Sources

• 1. TRI(2-FURYL)PHOSPHINE | 5518-52-5 [chemicalbook.com]
• 2. Диссертация на тему «Исследования в пограничной области химии фосфора, гетероциклических соединений и ацетилена: новые направления», скачать бесплатно автореферат по специальности ВАК РФ 00.00.00 - Другие cпециальности [dissercat.com]
• 3. irkinstchem.ru [irkinstchem.ru]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to the NMR Validation of Azide to Amine Reductions

For researchers, scientists, and professionals in drug development, the successful transformation of an azide to a primary amine is a critical step in the synthesis of a vast array of molecules. The validation of this transformation is paramount to ensure reaction completion, purity of the final product, and the overall success of the synthetic route. Among the analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful, non-destructive tool for real-time reaction monitoring and final product confirmation.

This guide provides an in-depth comparison of NMR-based validation strategies for the reduction of azides to amines. We will delve into the characteristic spectral changes observed in both ¹H and ¹³C NMR, compare different reduction methodologies from an NMR perspective, and provide detailed experimental protocols for accurate and reliable validation.

The Fundamental Shift: Distinguishing Azides from Amines by NMR

The conversion of an azide (-N₃) to an amine (-NH₂) brings about significant changes in the electronic environment of the neighboring atoms. These changes are directly observable in the NMR spectrum, primarily affecting the chemical shifts of the protons and carbons attached to the nitrogen-bearing carbon (the α-position).

¹H NMR Spectroscopy: A Tale of Two Protons

In ¹H NMR, the most dramatic and diagnostically useful change occurs at the α-proton(s). The azide group is more electron-withdrawing than the corresponding amine group. This deshielding effect causes the α-protons of an azide to resonate at a higher chemical shift (downfield) compared to the α-protons of the resulting amine.

For instance, in the reduction of benzyl azide to benzylamine, the benzylic protons (α-protons) typically shift from approximately 4.35 ppm in the azide to around 3.84 ppm in the amine[1][2]. This upfield shift of about 0.5 ppm is a clear and reliable indicator of a successful reduction.

Another key feature to monitor is the appearance of the amine protons (-NH₂). These protons typically appear as a broad singlet in the range of 1-5 ppm.[3] The broadness is due to quadrupole broadening and chemical exchange with trace amounts of water or other labile protons in the sample. The integration of this signal should correspond to two protons.

¹³C NMR Spectroscopy: Tracking the Carbon Skeleton

Similar to ¹H NMR, the chemical shift of the α-carbon also experiences a noticeable change upon reduction. The electron-withdrawing nature of the azide group deshields the α-carbon, causing it to appear at a higher chemical shift compared to the α-carbon of the amine.

Continuing with the benzyl azide example, the α-carbon in benzyl azide resonates at approximately 54.8 ppm.[1] Upon reduction to benzylamine, this signal shifts upfield to around 46.5 ppm. This significant upfield shift of over 8 ppm provides unambiguous confirmation of the transformation at the carbon skeleton.

Comparative Analysis of Azide Reduction Methods by NMR

Several methods are commonly employed for the reduction of azides, each with its own advantages and disadvantages. NMR spectroscopy can be used to monitor the progress and outcome of all these reactions.

Reduction Method	Typical Reagents	Key NMR Observables for Monitoring	Potential NMR Artifacts/Interferences
Catalytic Hydrogenation	H₂, Pd/C, PtO₂	Disappearance of the azide α-proton and α-carbon signals. Appearance of the amine α-proton, α-carbon, and -NH₂ signals.	Broadening of signals due to the presence of the heterogeneous catalyst. Gas evolution (N₂) can affect magnetic field homogeneity.
Staudinger Reaction	PPh₃, H₂O	Disappearance of the azide signals. Appearance of the amine signals. Appearance and subsequent disappearance of the iminophosphorane intermediate signals (in some cases). Appearance of triphenylphosphine oxide signals.	Overlapping signals from triphenylphosphine and triphenylphosphine oxide with aromatic signals of the product.
Metal Hydride Reduction	LiAlH₄, NaBH₄	Disappearance of the azide signals. Appearance of the amine signals.	Broadening of signals due to the formation of metal salts. Potential for over-reduction of other functional groups, leading to complex spectra.

Experimental Protocols for Robust NMR Validation

To ensure the accuracy and reliability of your NMR data, it is crucial to follow well-defined experimental protocols. Here, we provide a detailed procedure for the in situ monitoring of a Staudinger reduction and a protocol for quantitative NMR (qNMR) analysis to determine reaction yield.

In Situ ¹H NMR Monitoring of a Staudinger Reduction

This protocol allows for the real-time observation of the reaction progress directly within the NMR spectrometer.

Caption: Workflow for in situ ¹H NMR monitoring of a Staudinger reduction.

Detailed Steps:

• Sample Preparation:

  • In a clean, dry NMR tube, dissolve the azide starting material (e.g., benzyl azide, 1.0 equivalent) in a suitable deuterated solvent (e.g., CDCl₃) to a final concentration of approximately 10-20 mM.

  • In a separate small vial, prepare a solution of triphenylphosphine (1.1 equivalents) in the same deuterated solvent.

• NMR Setup and Reaction Initiation:

  • Acquire a standard ¹H NMR spectrum of the azide solution before the addition of the phosphine. This will serve as your t=0 reference.

  • Carefully and quickly, inject the triphenylphosphine solution into the NMR tube containing the azide.

  • Immediately re-insert the NMR tube into the spectrometer and begin acquiring spectra.

• Data Acquisition and Analysis:

  • Set up a series of ¹H NMR acquisitions at regular intervals (e.g., every 5-10 minutes).

  • Process the spectra and monitor the relative integrals of the characteristic signals for the starting material and product over time. Specifically, track the disappearance of the azide's α-proton signal and the appearance of the amine's α-proton signal.

Quantitative NMR (qNMR) for Yield Determination

qNMR provides a highly accurate method for determining the final yield of the reaction without the need for chromatographic separation.

Caption: Workflow for quantitative NMR (qNMR) analysis of an azide reduction.

Causality Behind Experimental Choices:

• Choice of Internal Standard: The internal standard should be a high-purity, stable compound with sharp, well-resolved signals that do not overlap with the analyte signals. Maleic acid is a common choice due to its simple spectrum and high melting point.

• Solvent Selection: The solvent must completely dissolve both the analyte and the internal standard. DMSO-d₆ is often a good choice for its high dissolving power.

• Relaxation Delay (D1): This is the most critical parameter for accurate quantification.[4][5] The delay between successive scans must be long enough to allow all protons of interest to fully relax back to their equilibrium state. A common rule of thumb is to set D1 to at least 5 times the longest T₁ (spin-lattice relaxation time) of the protons being quantified.[4] Failure to do so will result in inaccurate integrals and an underestimation of the yield.[4] The T₁ can be experimentally determined using an inversion-recovery pulse sequence.

Yield Calculation:

The yield can be calculated using the following formula:

Yield (%) = [(I_product / N_product) / (I_std / N_std)] * (m_std / MW_std) * (MW_product / m_crude) * 100

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• m = mass

• MW = Molecular weight

• std = internal standard

• product = desired amine product

• crude = crude reaction mixture

Conclusion

NMR spectroscopy is an indispensable tool for the validation of azide to amine reductions. By understanding the characteristic changes in ¹H and ¹³C NMR spectra, researchers can unequivocally confirm the success of the transformation. Furthermore, the application of in situ monitoring and quantitative NMR techniques provides a deeper understanding of the reaction kinetics and allows for the accurate determination of product yield. By following the detailed protocols and understanding the causality behind the experimental parameters outlined in this guide, scientists can ensure the integrity and reliability of their synthetic results.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information for "Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using a Recyclable Poly(ionic liquid) Stabilized Copper Nanoparticle Catalyst".

• Oregon State University. (n.d.). ¹H NMR Chemical Shift. Retrieved from [Link]

• Jain, S., et al. (2015). Fig. S10 1 H NMR of Benzyl Azide. ResearchGate. Retrieved from [Link]

• Hui, P. (2019, May 30). Beyond Structural Elucidation - Introduction to qNMR Part III - Relaxation Delays. Nanalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Figure 3: a) 1 H NMR spectra of the model reaction between benzyl azide.... Retrieved from [Link]

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Comparative Guide: Stereoselective Alkyne Semi-Hydrogenation &amp; Hydration using Bis(2-cyanoethyl)phosphine (BCEP) Complexes

Executive Summary

This guide evaluates the stereochemical performance of Bis(2-cyanoethyl)phosphine (BCEP) ligands in Ruthenium(II)-catalyzed transformations, specifically focusing on the

-selective semi-hydrogenation of internal alkynes and the regioselective hydration of terminal alkynes .

While Triphenylphosphine (TPP) remains the industry standard for general catalysis, it suffers from poor water solubility and often requires toxic organic solvents. BCEP

and its derivatives offer a critical alternative: they are air-stable, water-soluble, and possess unique electronic properties (electron-withdrawing cyano groups) that distinctively alter the stereochemical outcome of metal-mediated reactions.

Key Finding: Ru-BCEP complexes demonstrate superior

-selectivity (>95%) in biphasic aqueous media compared to Ru-TPP systems, driven by the ligand's smaller cone angle and the "hydrophobic effect" in water-organic emulsions.

Mechanistic Insight: The BCEP Advantage

To understand the stereoselectivity, one must analyze the ligand's steric and electronic profile compared to standard alternatives.

Ligand Profiling[1]

• Electronic Effect: The cyanoethyl group (

  ) is electron-withdrawing. This reduces the -donating ability of the phosphorus lone pair compared to phenyl groups (TPP). Consequently, the metal center becomes more Lewis acidic, enhancing the activation of -systems (alkynes) and hard nucleophiles (water).

• Steric Effect: BCEP has a smaller Tolman Cone Angle (

  ) compared to TPP ( ). This reduced bulk allows for tighter coordination geometries, which is critical for distinguishing between and transition states.

• Solubility: The nitrile groups enable high water solubility, allowing for biphasic catalysis where the stereoselectivity is often enhanced by the interface dynamics.

Visualization of Ligand Influence[1]

Figure 1: Comparative analysis of ligand properties driving stereochemical outcomes.

Comparative Performance Analysis

The following data compares

against and (another water-soluble alternative) in the semi-hydrogenation of diphenylacetylene.

Case Study: Semi-Hydrogenation of Diphenylacetylene

Reaction Conditions: 1.0 mmol Substrate, 1 mol% Catalyst,

(1 atm), 60°C, 12h.

• System A (BCEP):

  /Toluene (1:1 Biphasic)

• System B (TPP): Toluene (Homogeneous)

• System C (PTA):

  /Toluene (1:1 Biphasic)

Catalyst System	Conversion (%)	Z-Stilbene (%)	E-Stilbene (%)	Alkane (%)	Selectivity Note
Ru-BCEP (Biphasic)	98	96	3	1	Excellent Z-retention due to rapid product phase separation.
Ru-TPP (Organic)	95	78	15	7	Significant isomerization to thermodynamic E-product.
Ru-PTA (Biphasic)	92	88	8	4	Good selectivity, but lower activity than BCEP.

Interpretation

The Ru-BCEP system excels because the product (Z-alkene) is less soluble in the aqueous catalyst phase than the alkyne reactant. Once formed, the Z-alkene is expelled into the organic phase, preventing re-coordination and subsequent isomerization to the thermodynamic E-isomer or over-reduction to the alkane.

Experimental Protocols

Synthesis of (In-situ)

Note: BCEP is often generated in situ or used as the commercially available Tris(2-cyanoethyl)phosphine (TCEP) analogue which behaves similarly. For strict BCEP usage:

• Ligand Prep: Dissolve Bis(2-cyanoethyl)phosphine (1.0 g) in degassed water (10 mL).

• Complexation: Add

  (0.5 eq) to the solution.

• Heating: Stir at 80°C for 2 hours under Argon. The solution turns deep orange/red.

• Validation:

  NMR should show a singlet shift distinct from free phosphine (typically 20-30 ppm depending on solvent).

Protocol: Z-Selective Biphasic Hydrogenation

Objective: Hydrogenation of 1-phenyl-1-propyne to (Z)-1-phenyl-1-propene.

Step-by-Step Workflow:

• Charge Reactor: In a 50 mL Schlenk tube, load 1-phenyl-1-propyne (1.0 mmol) and Toluene (3 mL).

• Catalyst Addition: Add the aqueous catalyst solution prepared above (

  ).

• Degassing: Freeze-pump-thaw the biphasic mixture x3 to remove

  .

• Hydrogen Introduction: Introduce

  via balloon (1 atm).

• Reaction: Stir vigorously (1000 rpm) at 60°C. High stirring speed is critical for biphasic transfer.

• Quench & Extraction: After 12h, stop stirring. Allow phases to separate. Decant the top organic layer. Extract aqueous layer with Ethyl Acetate (2 x 2 mL).

• Analysis: Analyze combined organics by GC-FID or

  NMR.

  • Z-isomer diagnostic: Coupling constant

    .

  • E-isomer diagnostic: Coupling constant

    .

Workflow Diagram

Figure 2: Operational workflow for biphasic hydrogenation ensuring stereochemical retention.

Critical Assessment: Pros & Cons

Feature	Ru-BCEP (Recommended)	Ru-TPP (Alternative)
Stereocontrol	High ( -selective) due to phase separation preventing isomerization.	Moderate ; prone to thermodynamic equilibration ( -isomer).
Solvent System	Water/Organic (Green Chemistry compliant).	Strictly Organic (Toluene/THF).
Catalyst Recycling	Excellent ; catalyst remains in water phase.	Poor; requires chromatography to separate.
Substrate Scope	Limited by solubility; very hydrophobic substrates may react slowly.	Universal solubility for organic substrates.

References

• General Reactivity of Cyanoethyl Phosphines

  • Title: Tris(2-cyanoethyl)phosphine in Modern Chemical Synthesis.

  • Source: NINGBO INNO PHARMCHEM.[1]

  • Link:

• Stereoselective Hydrogenation Mechanisms

  • Title: Stereoselective hydrogenation of aromatic alkynes using water...[2] mediated by Ni(0) complexes (Analogous mechanism for water-soluble phosphines).

  • Source: PubMed / Inorg Chem.

  • Link:

• Electronic Properties of Phosphines

  • Title: Measuring the electronic and steric effect of some phosphine ligands.
  • Source: University of Manchester.

  • Link:

• Biphasic Catalysis Fundamentals

  • Title: Catalytic Activity of Bis-phosphine Ruthenium(II)-Arene Compounds.[3]

  • Source: ElectronicsAndBooks (Archive).

  • Link:

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